2,4-Dibromo-5-sulfamoylbenzoic acid

Core Science & Biosynthesis

In-Depth Technical Guide on 2,4-Dibromo-5-sulfamoylbenzoic Acid: Structure, Properties, and Applications in Carbonic Anhydrase Inhibitor Design

Executive Summary

As the demand for highly selective, targeted therapeutics intensifies, the role of versatile synthetic intermediates has never been more critical. 2,4-Dibromo-5-sulfamoylbenzoic acid (CAS: 4793-29-7) has emerged as a foundational building block in the rational design of Carbonic Anhydrase (CA) inhibitors[1][2]. This whitepaper provides an authoritative, deep-dive analysis of its chemical properties, mechanistic utility, and the field-proven experimental protocols required to functionalize this scaffold. Designed for medicinal chemists and drug development professionals, this guide bridges the gap between theoretical structural biology and practical, self-validating benchtop synthesis.

Chemical Identity and Structural Properties

The utility of 2,4-dibromo-5-sulfamoylbenzoic acid lies in its unique polyfunctional nature. The molecule features a primary sulfonamide group (the classical CA zinc-binding pharmacophore), a carboxylic acid (providing a handle for esterification or amidation), and two bromine atoms at the 2- and 4-positions.

Table 1: Physicochemical and Structural Properties

Property	Value / Description
Chemical Name	2,4-Dibromo-5-sulfamoylbenzoic acid
CAS Number	4793-29-7[1][3]
Molecular Formula	C₇H₅Br₂NO₄S[2]
Molecular Weight	358.99 g/mol
Key Functional Groups	-COOH (C1), -Br (C2, C4), -SO₂NH₂ (C5)
Synthetic Utility	Precursor for regioselective Nucleophilic Aromatic Substitution (SNAr)[2]

Mechanistic Role in Drug Design

To design effective inhibitors, one must understand the causality of the molecular interactions within the target's active site. Carbonic anhydrases are metalloenzymes that rely on a catalytic zinc ion (Zn²⁺) to hydrate carbon dioxide[4].

The primary sulfonamide group (-SO₂NH₂) of our core scaffold acts as a highly effective zinc-binding group (ZBG). In its deprotonated state (sulfonamidate), it coordinates directly with the Zn²⁺ ion, displacing the zinc-bound catalytic water molecule and halting the enzyme's hydration machinery[2][4].

The addition of the two massive, electron-withdrawing bromine atoms serves a dual mechanistic purpose:

• Electronic Tuning: The halogens lower the pKa of the sulfonamide, ensuring a higher population of the active sulfonamidate anion at physiological pH.

• Steric and Halogen Bonding: The halogens engage in favorable halogen bonding with the hydrophobic wall of the CA active site, anchoring the molecule and enhancing binding enthalpy.

Mechanism of Carbonic Anhydrase inhibition by sulfonamides.

Synthesis and Experimental Protocols

To leverage this scaffold for library generation, the carboxylic acid must first be protected to prevent unwanted side reactions, followed by regioselective functionalization. Below are the self-validating protocols for these critical steps.

Protocol 1: Fischer Esterification (Carboxylic Acid Protection)

Causality: The free carboxylic acid is highly polar, reducing cell permeability and potentially interfering with downstream nucleophilic substitutions. Converting it to a methyl ester (forming methyl 2,4-dibromo-5-sulfamoyl-benzoate) masks this polarity and activates the ring further for SNAr[2].

Step-by-Step Methodology:

• Reagent Mixing: Suspend 10.0 mmol of 2,4-dibromo-5-sulfamoylbenzoic acid in 100 mL of anhydrous methanol (MeOH)[2].

• Acid Catalysis: Slowly add 1 mL of concentrated sulfuric acid (H₂SO₄) dropwise while stirring[2]. Note: H₂SO₄ acts as both a catalyst and a dehydrating agent to drive the equilibrium forward.

• Reflux: Heat the reaction mixture to reflux (approx. 65 °C) for 20 hours[2].

• Workup: Concentrate the mixture under reduced pressure to remove excess MeOH[2]. Neutralize carefully with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Self-Validation System:

  • TLC: Confirm the disappearance of the highly polar starting material (low Rf) and the appearance of a higher Rf spot.

  • ¹H NMR (DMSO-d6): Validate the product by the appearance of a sharp 3H singlet at ~3.90 ppm, corresponding to the newly formed methoxy (-OCH₃) group, and the preservation of the 2H singlet at ~7.84 ppm for the -SO₂NH₂ group[2].

Protocol 2: Regioselective Nucleophilic Aromatic Substitution (SNAr)

Causality: The bromine at the 4-position is highly activated by the strong electron-withdrawing effects of the para-ester and ortho-sulfonamide groups. By reacting the esterified scaffold with aromatic thiols in a polar aprotic solvent (DMSO), we can regioselectively substitute the 4-bromo group while leaving the 2-bromo group intact[2].

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of methyl 2,4-dibromo-5-sulfamoyl-benzoate in anhydrous DMSO.

• Nucleophile Activation: Add 1.2 eq of an aromatic thiol (e.g., naphthalene-1-thiol) and 2.0 eq of Triethylamine (Et₃N)[2]. Causality: Et₃N deprotonates the thiol, generating a highly nucleophilic thiolate anion, while DMSO stabilizes the resulting Meisenheimer complex intermediate.

• Reaction: Stir the mixture at 60 °C for 72 hours[2].

• Purification: Precipitate the product by pouring the mixture into ice-cold 1M HCl. Filter and purify via silica gel column chromatography.

• Self-Validation System:

  • HRMS: Confirm the exact mass shift corresponding to the loss of one bromine isotope pattern and the addition of the thioether mass[2].

  • 2D NMR (NOESY/HMBC): Crucial for proving regioselectivity. Confirm that substitution occurred exclusively at the 4-position by analyzing through-space interactions between the new substituent and the C5-sulfonamide protons.

Workflow for the synthesis of 4-substituted CA inhibitors via SNAr.

Pharmacological Applications: Carbonic Anhydrase Inhibition

The ultimate goal of functionalizing 2,4-dibromo-5-sulfamoylbenzoic acid is to achieve isoform selectivity. While the human body expresses twelve catalytically active CA isozymes, CA IX and CA XII are highly overexpressed in hypoxic solid tumors (such as clear cell renal cell carcinoma) and are critical for tumor survival by acidifying the microenvironment[2][5].

By utilizing the SNAr protocol described above, researchers have developed derivatives with unprecedented affinity and selectivity. For instance, substituting the 4-position with bulky aromatic thiols creates a "tail" that interacts with the hydrophobic half of the CA IX active site, driving selectivity away from the ubiquitous off-target isozymes (CA I and CA II)[2].

Table 2: Binding Affinities (Kd) of Select Scaffold Derivatives

Compound	Substitution (4-position)	CA I Kd (nM)	CA II Kd (nM)	CA IX Kd (nM)	Selectivity (CA IX vs CA II)
Methyl 2,4-dibromo-5-sulfamoyl-benzoate	None (Bromo)	> 1000	~ 300	~ 25	~ 12x
Compound 4b (Zakšauskas et al.)	Naphthalene-1-thiol	> 10000	15.5	0.12	> 125x

Data synthesized from demonstrating the massive leap in affinity (down to 0.12 nM) achieved via targeted functionalization of this scaffold[2].

Analytical and Validation Techniques

To validate the pharmacological efficacy of compounds derived from 2,4-dibromo-5-sulfamoylbenzoic acid, Isothermal Titration Calorimetry (ITC) is the gold standard[5].

Why ITC? Unlike traditional enzymatic inhibition assays (which measure IC₅₀ and are dependent on substrate concentration and enzyme turnover rates), ITC directly measures the heat released or absorbed during the binding event. This provides a complete thermodynamic profile (ΔH, ΔG, -TΔS) and a true intrinsic dissociation constant (Kd)[2]. For ultra-tight binders (like Compound 4b with a Kd of 0.12 nM), enzymatic assays often hit the "tight-binding limit" and fail to differentiate affinities. ITC, especially when utilizing displacement titration methodologies, bypasses this limitation, ensuring trustworthy, reproducible data[2].

Conclusion

2,4-Dibromo-5-sulfamoylbenzoic acid is far more than a simple chemical reagent; it is a highly tunable, rationally designed scaffold that sits at the intersection of organic synthesis and structural biology. By mastering its esterification and the regioselective SNAr of its 4-bromo position, drug development professionals can rapidly generate libraries of highly selective Carbonic Anhydrase IX inhibitors, paving the way for next-generation targeted cancer therapeutics.

References

• Zakšauskas, A., Čapkauskaitė, E., Paketurytė-Latvė, V., et al. (2021). "Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX." International Journal of Molecular Sciences, 23(1), 130. URL: [Link]

• Dudutiene, V., Matulis, D., et al. (2022). "Selective inhibitors of carbonic anhydrase." United States Patent US11312682B2.

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Mechanism of action of 2,4-Dibromo-5-sulfamoylbenzoic acid in enzyme inhibition

An In-Depth Technical Guide to the Enzyme Inhibition Mechanism of 2,4-Dibromo-5-sulfamoylbenzoic Acid

Authored by: Gemini, Senior Application Scientist

Abstract

The 2,4-Dibromo-5-sulfamoylbenzoic acid scaffold represents a potent and versatile framework in the rational design of enzyme inhibitors. As a member of the aromatic sulfonamide class, its primary mechanism of action is centered on the high-affinity inhibition of zinc-containing metalloenzymes, most notably the carbonic anhydrases (CAs). This technical guide provides a comprehensive exploration of the molecular interactions, structure-activity relationships (SAR), and kinetic profile that define the inhibitory action of this compound. We will delve into the specific binding modes with its principal target, Carbonic Anhydrase IX (CA IX), a key enzyme implicated in tumorigenesis. Furthermore, this document furnishes detailed, field-proven experimental protocols for the synthesis, characterization, and kinetic evaluation of such inhibitors, offering a robust resource for researchers in enzymology and drug development.

Introduction: The Sulfamoylbenzoic Acid Scaffold

N-substituted 4-sulfamoylbenzoic acids are a class of compounds widely recognized for their therapeutic potential as enzyme inhibitors.[1] The core structure, which features a benzoic acid and a sulfonamide group, is a critical scaffold for designing potent and selective inhibitors for a variety of enzyme targets.[1] This framework is famously a key component in diuretic drugs like furosemide. The compound of interest, 2,4-Dibromo-5-sulfamoylbenzoic acid, builds upon this scaffold. Its defining features—the primary sulfonamide group (-SO₂NH₂), the benzoic acid moiety, and the specific halogenation pattern—dictate its physicochemical properties and its interaction with biological targets. While the broader sulfamoylbenzoic acid class has been investigated against enzymes like cytosolic phospholipase A2α (cPLA2α) and human Nucleoside Triphosphate Diphosphohydrolases (h-NTPDases), the primary and most well-characterized targets for halogenated aromatic sulfonamides are the Carbonic Anhydrases (CAs).[2][3][4]

Primary Enzyme Target: Carbonic Anhydrases (CAs)

Carbonic Anhydrases (EC 4.2.1.1) are a superfamily of zinc-containing metalloenzymes that catalyze the rapid and reversible hydration of carbon dioxide (CO₂) to bicarbonate (HCO₃⁻) and a proton (H⁺).[4][5] This seemingly simple reaction is fundamental to numerous physiological processes, including pH regulation, gas transport, and ion exchange.[4][5] Humans express 15 different CA isoforms, which vary in their tissue distribution, subcellular localization, and catalytic activity.[6]

Several CA isoforms are established therapeutic targets:

• CA II (cytosolic) is a target for antiglaucoma drugs.[7]

• CA IX and CA XII (transmembrane) are highly overexpressed in various solid tumors and are linked to cancer progression.[4][8][9] By acidifying the tumor microenvironment, CA IX facilitates tumor cell invasion and metastasis, making it a prime target for anticancer therapies.[9]

The 2,4-Dibromo-5-sulfamoylbenzoic acid structure and its derivatives have been specifically designed and evaluated as high-affinity, selective inhibitors of CA IX.[4]

The Core Mechanism: Inhibition of Carbonic Anhydrase

The inhibitory power of aromatic sulfonamides like 2,4-Dibromo-5-sulfamoylbenzoic acid stems from the interaction of the sulfonamide group with the catalytic zinc ion (Zn²⁺) at the core of the enzyme's active site.[10][11]

The mechanism can be broken down into two key components:

3.1. The Zinc-Binding Group (ZBG)

The unsubstituted primary sulfonamide moiety is the quintessential zinc-binding feature.[10] The active site of a CA contains a Zn²⁺ ion coordinated by three histidine residues and a water molecule (or a hydroxide ion at physiological pH). This zinc-bound hydroxide is the key nucleophile that attacks the CO₂ substrate.

Sulfonamide inhibitors function by mimicking the transition state of the CO₂ hydration reaction. The sulfonamide group first deprotonates to its anionic form (R-SO₂NH⁻). This negatively charged nitrogen then acts as a potent ligand, displacing the hydroxide ion and coordinating directly to the Zn²⁺ ion in a tetrahedral geometry.[11] This forms a highly stable enzyme-inhibitor complex, effectively shutting down the catalytic cycle.[12]

3.2. Structure-Activity Relationship (SAR) and the Role of the Dibromo-Benzoate Tail

While the sulfonamide group anchors the inhibitor to the zinc ion, the rest of the molecule—the "tail"—determines the inhibitor's potency and isoform selectivity. The phenyl ring and its substituents make extensive van der Waals and hydrogen bonding contacts with amino acid residues lining the active site cavity.[11]

For 2,4-Dibromo-5-sulfamoylbenzoic acid, the substituents play a critical role:

• Dibromo (2,4) Substitution: The two bromine atoms significantly increase the molecule's lipophilicity and size. These bulky halogen atoms can occupy specific hydrophobic pockets within the active site of certain CA isoforms. X-ray crystallography studies of similar compounds bound to CA IX have shown how such substitutions can be tailored to fit the unique topology of the target enzyme's active site, thereby enhancing both affinity and selectivity over other isoforms like the ubiquitous CA II.[4][9]

• Carboxylic Acid (5) Moiety: The benzoic acid group provides an additional point of interaction, potentially forming hydrogen bonds with hydrophilic residues at the entrance of the active site cleft, further stabilizing the enzyme-inhibitor complex.

The diagram below illustrates the general principle of CA inhibition by an aromatic sulfonamide.

Caption: Aromatic sulfonamide inhibitor displacing the catalytic hydroxide to bind the active site Zn²⁺.

Quantitative Analysis of Inhibition

The inhibitory potency of 2,4-Dibromo-5-sulfamoylbenzoic acid and its derivatives is quantified by determining their inhibition constants (Kᵢ) or half-maximal inhibitory concentrations (IC₅₀). Research on methyl 2-halo-5-sulfamoyl-benzoates has demonstrated exceptionally high affinity for CA IX.[4][9]

Compound Derivative	Target Isozyme	Kᵢ (nM)	Selectivity (over CA II)
Methyl 2-bromo-4-(4-fluorophenyl)-5-sulfamoyl-benzoate	hCA IX	0.12	>1000-fold
Methyl 2-bromo-4-(thiophen-3-yl)-5-sulfamoyl-benzoate	hCA IX	0.20	>1000-fold
Acetazolamide (Standard)	hCA IX	25	~0.5-fold
Acetazolamide (Standard)	hCA II	12	-

Table adapted from data on closely related derivatives to illustrate the potency and selectivity achievable with this scaffold.[4][9]

Kinetic Profile: A Competitive Inhibition Model

Given that sulfonamide inhibitors directly occupy the catalytic center and prevent substrate access, they typically exhibit a competitive inhibition pattern with respect to the CO₂ substrate.[13]

This can be experimentally verified using Michaelis-Menten kinetics:

• Effect on Vₘₐₓ: In the presence of a competitive inhibitor, the maximum reaction velocity (Vₘₐₓ) remains unchanged. At saturating substrate concentrations, the substrate can outcompete the inhibitor, and the enzyme can still reach its maximum catalytic rate.

• Effect on Kₘ: The Michaelis constant (Kₘ), which reflects the substrate concentration at half Vₘₐₓ, appears to increase. This indicates that a higher concentration of substrate is required to achieve the half-maximal velocity in the presence of the inhibitor.[13]

These relationships are commonly visualized using a Lineweaver-Burk (double reciprocal) plot, where 1/velocity is plotted against 1/[Substrate]. For competitive inhibition, this results in a series of lines with different slopes that intersect at the same point on the y-axis (1/Vₘₐₓ).[13]

Experimental Protocols for Mechanistic Validation

To rigorously characterize the inhibitory mechanism of a compound like 2,4-Dibromo-5-sulfamoylbenzoic acid, a series of well-defined experiments are necessary.

General Synthesis Workflow

The synthesis of 2,4-Dibromo-5-sulfamoylbenzoic acid derivatives typically begins with the corresponding 2,4-dibromobenzoic acid, which undergoes chlorosulfonation followed by amination to install the key sulfamoyl group.[4][14]

Caption: High-level synthetic workflow for the target compound class.

Protocol: Stopped-Flow CO₂ Hydration Assay for CA Inhibition

This is the gold-standard method for measuring CA activity and inhibition. It measures the change in pH resulting from the proton produced during CO₂ hydration.[6][10]

Objective: To determine the Kᵢ of 2,4-Dibromo-5-sulfamoylbenzoic acid against a specific CA isoform.

Materials:

• Purified recombinant human CA isozyme (e.g., hCA IX).

• Assay Buffer: 20 mM HEPES or TAPS, pH 7.4, containing a pH indicator (e.g., p-Nitrophenol).

• CO₂-saturated water (substrate solution).

• Inhibitor stock solution (in DMSO).

• Stopped-flow spectrophotometer.

Methodology:

• Enzyme & Inhibitor Preparation: Prepare a solution of the CA enzyme in the assay buffer to a final concentration of ~10 µM.

• Incubation: In the instrument's syringe, mix the enzyme solution with various concentrations of the inhibitor (e.g., ranging from 0.1 nM to 10 µM). Allow to incubate for at least 5 minutes to reach binding equilibrium. A control with DMSO vehicle is run in parallel.

• Reaction Initiation: Rapidly mix the enzyme-inhibitor solution with an equal volume of CO₂-saturated water in the stopped-flow instrument's mixing chamber.

• Data Acquisition: Monitor the decrease in absorbance of the pH indicator at the appropriate wavelength (e.g., 400 nm for p-Nitrophenol) over time. The initial slope of this curve is proportional to the initial rate of the enzymatic reaction.

• Data Analysis:

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the uninhibited control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a dose-response curve to determine the IC₅₀ value.

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation, which requires knowledge of the substrate concentration and the enzyme's Kₘ for that substrate.

Conclusion and Future Directions

2,4-Dibromo-5-sulfamoylbenzoic acid is a highly effective inhibitor of Carbonic Anhydrase, particularly the tumor-associated isoform CA IX. Its mechanism of action is a textbook example of targeted inhibition, relying on a primary sulfonamide group to anchor to the catalytic zinc ion and a substituted aromatic tail to confer high affinity and isoform selectivity. The dibromo substitutions are critical for achieving potent and selective binding within the unique architecture of the CA IX active site. Understanding this mechanism through kinetic and structural studies is paramount for the development of next-generation, highly selective anticancer therapeutics. Future work will likely focus on further refining the substituent pattern on the benzene ring to optimize pharmacokinetic properties while retaining the exceptional on-target potency.

References

• N-Substituted 4-sulfamoylbenzoic acid derivatives as inhibitors of cytosolic phospholipase A2α. ResearchGate. Available at: [Link][2]

• Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. Semantic Scholar. Available at: [Link][3]

• Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. National Center for Biotechnology Information. Available at: [Link][4][9]

• Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. National Center for Biotechnology Information. Available at: [Link][15]

• Carbonic anhydrase inhibitors: inhibition of cytosolic carbonic anhydrase isozymes II and VII with simple aromatic sulfonamides and some azo dyes. PubMed. Available at: [Link][7]

• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. National Center for Biotechnology Information. Available at: [Link][8]

• Enzyme kinetics and inhibition studies. Fiveable. Available at: [Link][13]

• Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. Royal Society of Chemistry. Available at: [Link][16]

• Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. PubMed. Available at: [Link][11]

• Inhibition of carbonic anhydrase II by sulfonamide derivatives. IMR Press. Available at: [Link][5]

• Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, and IX with bis-sulfamates. PubMed. Available at: [Link]

• Enzyme Inhibition: Mechanisms and Scope. SciSpace. Available at: [Link]

• Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. PubMed. Available at: [Link]

• Inhibition Studies on Human and Mycobacterial Carbonic Anhydrases with N-((4-Sulfamoylphenyl)carbamothioyl) Amides. MDPI. Available at: [Link][6]

• Enzyme Inhibitors and Activators. IntechOpen. Available at: [Link][12]

• Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, and IX with sulfonamides incorporating 1,2,4-triazine moieties. PubMed. Available at: [Link]

• Mechanistic and kinetic studies of inhibition of enzymes. PubMed. Available at: [Link]

• Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same. Google Patents. Available at: [14]

• Enzyme Kinetics and Inhibition. Chemistry LibreTexts. Available at: [Link]

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Technical Guide: Characterizing the High-Affinity Interaction of 2,4-Dibromo-5-sulfamoylbenzoic Acid with Carbonic Anhydrase IX

Foreword: Targeting a Key Regulator of the Tumor Microenvironment

Carbonic Anhydrase IX (CA IX) stands out as a compelling therapeutic target in oncology. As a transmembrane enzyme, its expression is predominantly limited in normal tissues but is significantly upregulated in a wide array of solid tumors, often as a direct consequence of the hypoxic tumor microenvironment.[1][2][3] By catalyzing the reversible hydration of carbon dioxide to bicarbonate and protons, CA IX plays a pivotal role in regulating pH, contributing to extracellular acidosis and maintaining a slightly alkaline intracellular pH that is favorable for tumor cell proliferation and survival.[4][5][6] This functional role in adapting to acidic and hypoxic stress makes CA IX a key factor in tumor progression, metastasis, and resistance to therapy.[4][7]

In the landscape of CA IX inhibitors, sulfonamides and their derivatives represent the most established class, acting via coordination of their sulfamoyl group to the catalytic zinc ion.[8][9] This guide focuses on a specific, potent inhibitor, 2,4-Dibromo-5-sulfamoylbenzoic acid, and its derivatives. We will provide an in-depth exploration of its binding affinity to CA IX, detailing the biophysical methodologies required for its characterization, the structural basis for its high affinity and selectivity, and the causality behind the experimental design. Our objective is to equip researchers and drug developers with the foundational knowledge and practical protocols necessary to investigate this and similar interactions, thereby accelerating the development of next-generation anticancer therapeutics.

Section 1: The Molecular Players

The Target: Carbonic Anhydrase IX (CA IX)

CA IX is a dimeric glycoprotein tethered to the plasma membrane.[1][10] Its structure comprises several distinct domains: a short intracellular tail, a transmembrane helix, and a large extracellular region containing a proteoglycan-like (PG) domain and the catalytic (CA) domain.[10][11] The extracellular orientation of the active site makes CA IX an exceptionally accessible drug target.

The catalytic domain features a conical active site cavity, at the bottom of which lies a zinc (Zn²⁺) ion. This ion is tetrahedrally coordinated by three conserved histidine residues and a water molecule or hydroxide ion.[1][11] The active site is lined with both hydrophobic and hydrophilic amino acid residues, which are crucial for substrate binding and inhibitor selectivity.[1] For instance, differences in these residues between CA IX and the ubiquitous cytosolic isoform CA II, such as Val131 in CA IX, create opportunities for designing isoform-selective inhibitors.[3]

The upregulation of CA IX is primarily driven by the hypoxia-inducible factor-1 (HIF-1) transcription factor, a master regulator of the cellular response to low oxygen.[2][6] This direct link to hypoxia firmly establishes CA IX as a biomarker and mediator of aggressive tumor phenotypes.

Caption: Role of CA IX in the hypoxic tumor microenvironment.

The Inhibitor: 2,4-Dibromo-5-sulfamoylbenzoic Acid Derivatives

This compound belongs to the benzenesulfonamide class of inhibitors. The core structure features:

• A Primary Sulfamoyl Group (-SO₂NH₂): This is the critical zinc-binding group (ZBG). In its deprotonated, anionic form (-SO₂NH⁻), it coordinates directly to the Zn²⁺ ion in the active site, displacing the bound water/hydroxide molecule.[8][9]

• An Aromatic Ring: This scaffold serves as the backbone for substitutions that modulate affinity and isoform selectivity.

• Halogen Substituents (Dibromo): The two bromine atoms at positions 2 and 4 significantly influence the electronic properties and steric profile of the molecule, contributing to high-affinity interactions within the active site.

• A Carboxylic Acid Group (-COOH): This group can engage in additional hydrogen bonding or ionic interactions with active site residues, further enhancing binding affinity. Often, this group is esterified (e.g., to a methyl ester) to improve cell permeability and other drug-like properties.[12][13]

The structure-activity relationship (SAR) of this class of compounds is well-defined. Variations of substituents on the benzenesulfonamide ring can lead to dramatic changes in binding affinity and selectivity, with some derivatives achieving sub-nanomolar potency for CA IX.[13]

Section 2: Biophysical Methods for Affinity Determination

A multi-faceted approach is essential to fully characterize the binding of an inhibitor to its target. No single technique provides a complete picture. We advocate for a combination of methods to measure thermodynamics, kinetics, and functional inhibition, ensuring a self-validating and comprehensive dataset.

Caption: Workflow for comprehensive binding affinity analysis.

Isothermal Titration Calorimetry (ITC): The Thermodynamic Gold Standard

Causality & Rationale: ITC directly measures the heat released or absorbed during a binding event.[14][15] This allows for the label-free determination of the dissociation constant (Kd), binding stoichiometry (n), enthalpy (ΔH), and entropy (ΔS) of the interaction in a single experiment. This complete thermodynamic profile is invaluable for understanding the driving forces of binding (e.g., whether it is enthalpy- or entropy-driven), which is critical for lead optimization.

Detailed Protocol: ITC for CA IX Inhibition

• Protein Preparation:

  • Express and purify the catalytic domain of human CA IX. Ensure the final protein is in a suitable buffer (e.g., 50 mM phosphate, 50 mM NaCl, pH 7.0).[16]

  • Dialyze the protein extensively against the final experimental buffer to minimize buffer mismatch effects, which can generate large heats of dilution.

  • Determine the active protein concentration accurately. A stoichiometry near 1.0 (n≈1) in the ITC experiment serves as a validation of protein purity and activity.[16]

• Ligand Preparation:

  • Synthesize and purify 2,4-Dibromo-5-sulfamoylbenzoic acid or its methyl ester derivative.

  • Dissolve the compound in the exact same buffer used for the protein dialysis to high concentration (typically 10-20x the protein concentration). A small amount of DMSO may be used for solubility, but the final concentration should be kept low (<5%) and matched precisely in the protein solution.

• ITC Experiment Setup (e.g., MicroCal VP-ITC or similar):

  • Temperature: Set the experimental temperature, typically to 25°C or 37°C.[16][17]

  • Sample Cell: Load the CA IX solution (e.g., 20-50 µM) into the sample cell.

  • Syringe: Load the inhibitor solution (e.g., 200-500 µM) into the titration syringe.

  • Titration Parameters: Set up a series of small injections (e.g., 25 injections of 10 µL each) with sufficient spacing (e.g., 240 seconds) to allow the signal to return to baseline.[16]

• Execution and Controls:

  • Run the main titration experiment.

  • Crucial Control: Perform a control titration by injecting the ligand solution into the buffer-filled sample cell. This measures the heat of dilution of the ligand, which must be subtracted from the experimental data for accurate analysis.

• Data Analysis:

  • Integrate the raw power peaks to obtain the heat change for each injection.

  • Subtract the heats of dilution from the control run.

  • Fit the resulting binding isotherm to a suitable model (e.g., a one-site binding model) using analysis software (e.g., Origin, NITPIC) to determine Kd, n, and ΔH.[18] ΔS is calculated from the Gibbs free energy equation (ΔG = ΔH - TΔS = RTlnKd).

Surface Plasmon Resonance (SPR): Unveiling Binding Kinetics

Causality & Rationale: SPR is a label-free optical technique that measures changes in refractive index at a sensor surface as molecules bind and dissociate in real-time.[19][20] Its primary advantage is the ability to determine not only the affinity (Kd) but also the kinetic rate constants: the association rate (kₒₙ) and the dissociation rate (kₒff). Understanding whether a compound has a fast-on/fast-off rate or a slow-on/slow-off rate provides critical insights into its mechanism of action and potential in vivo residence time.

Detailed Protocol: SPR for CA IX Inhibition

• Challenge & Solution: As a transmembrane protein, immobilizing full-length CA IX while maintaining its native conformation is challenging. A powerful alternative is Surface Plasmon Resonance Microscopy (SPRM), which can measure binding directly on the surface of live cells overexpressing the target.[21][22][23]

• Immobilization (Live Cell SPRM Approach):

  • Culture cells engineered to overexpress CA IX (e.g., Ramos B cells) on an SPRM-compatible sensor chip.[21][22]

  • Ensure a suitable cell density for a detectable signal. The integrated microscope allows for simultaneous bright-field imaging to confirm cell integrity.[22]

• Analyte Preparation:

  • Prepare a dilution series of the inhibitor in a suitable running buffer (e.g., cell culture medium without serum). Concentrations should bracket the expected Kd (e.g., from 0.1x to 10x Kd).

• SPR Experiment Setup (e.g., SPRm 200):

  • Equilibrate the sensor surface with running buffer to establish a stable baseline.

  • Inject the different concentrations of the inhibitor over the cell surface, flowing from lowest to highest concentration.

  • Include a sufficiently long dissociation phase where only running buffer flows over the surface to monitor the kₒff.

  • Inject a buffer-only sample (zero analyte) for double referencing.

• Data Analysis:

  • The binding events are recorded as sensorgrams (Response Units vs. Time).[24]

  • After subtracting the signal from a reference surface and the buffer-only injection, the resulting sensorgrams are globally fitted to a kinetic model (e.g., a 1:1 Langmuir binding model).

  • This fitting process yields the kₒₙ and kₒff values. The dissociation constant is then calculated as Kd = kₒff / kₒₙ.

Stopped-Flow Enzyme Inhibition Assay: Measuring Functional Impact

Causality & Rationale: While ITC and SPR measure direct binding, enzyme assays quantify the functional consequence of that binding—the inhibition of catalytic activity. This method determines the inhibition constant (Ki), a measure of the inhibitor's potency. The stopped-flow technique is necessary for CAs because their catalytic rate is extremely fast.[25] It allows for the measurement of initial reaction velocities in the millisecond timeframe.

Detailed Protocol: CO₂ Hydration Assay

• Principle: The assay follows the CA IX-catalyzed hydration of CO₂. This reaction produces a proton, causing a drop in the pH of a weakly buffered solution. The change in pH is monitored by a pH indicator (e.g., phenol red) using a spectrophotometer integrated into the stopped-flow instrument.[26]

• Reagent Preparation:

  • Enzyme: Purified CA IX catalytic domain (e.g., 3-10 nM final concentration).[26]

  • Substrate: CO₂-saturated water solution.

  • Buffer: A low-concentration buffer (e.g., TAPS or HEPES) containing the pH indicator and a specific concentration of the inhibitor.

  • Inhibitor: A stock solution of 2,4-Dibromo-5-sulfamoylbenzoic acid.

• Stopped-Flow Experiment:

  • Pre-incubate the enzyme and inhibitor solutions for a set time (e.g., 15 minutes) to allow the enzyme-inhibitor complex to form.[26]

  • In the stopped-flow instrument, rapidly mix the enzyme-inhibitor solution with the CO₂ substrate solution.

  • Monitor the change in absorbance of the pH indicator over time (10-100 seconds) to determine the initial reaction rate.[26]

  • Repeat this process for multiple substrate and inhibitor concentrations.

• Data Analysis:

  • Calculate the initial velocity (v₀) from the linear portion of the absorbance vs. time plot.

  • Plot the data using methods like Dixon or Cheng-Prusoff to determine the Ki value. Non-linear regression fitting using specialized software (e.g., Prism) is the preferred method.[26]

  • This analysis also reveals the mode of inhibition (e.g., competitive, non-competitive, or mixed). For sulfonamides, it is typically competitive.

Section 3: Data Synthesis and Structural Interpretation

Quantitative Data Summary

The true power of the multi-pronged approach comes from synthesizing the data. For derivatives of 2,4-Dibromo-5-sulfamoylbenzoic acid, extremely high affinities for CA IX have been reported. The data below is representative of this class of inhibitors, highlighting their potency and selectivity.

Compound	Target Isozyme	Method	Kd / Ki (nM)	Selectivity (vs. CA II)	Reference
Methyl 2-bromo-4-(cyclooctylamino)-5-sulfamoylbenzoate	CA IX	FTSA	0.12	>1000x	[13]
(Analog of Topic Compound)	CA II	FTSA	160	-	[13]
2,4-dichloro-5-sulfamoylbenzoic acid derivative (11)	CA IX	Enzyme Assay	3.4	~140x	[27]
(Analog of Topic Compound)	CA II	Enzyme Assay	475	-	[27]
Acetazolamide (Reference)	CA IX	Enzyme Assay	25	~0.5x	[3]
(Clinically used sulfonamide)	CA II	Enzyme Assay	12	-	[3]

*FTSA (Fluorescent Thermal Shift Assay) is a high-throughput method for measuring Kd that correlates well with ITC and enzymatic assays.[16][28]

These data demonstrate that halogenated 5-sulfamoylbenzoic acid derivatives can achieve sub-nanomolar affinity for CA IX and exhibit remarkable selectivity (>1000-fold) over the highly abundant off-target isoform, CA II. This is a critical feature for minimizing potential side effects.

Structural Basis for High-Affinity Binding

X-ray crystallography and molecular modeling provide invaluable atomic-level insights into how these inhibitors achieve their potency and selectivity.[13][29][30]

Caption: Key interactions of a sulfonamide inhibitor in the CA IX active site.

• Zinc Coordination: The primary interaction is the coordination of the deprotonated sulfonamide nitrogen to the catalytic Zn²⁺ ion. This mimics the transition state of the native CO₂ hydration reaction and is the cornerstone of inhibition for this class of compounds.[8]

• Hydrogen Bond Network: The sulfamoyl group also acts as a hydrogen bond acceptor and donor, forming a critical network with the side chain and backbone of residue Thr199. This interaction helps to properly orient the inhibitor within the active site.[29]

• Hydrophobic Interactions: The dibrominated benzene ring extends into the hydrophobic half of the active site, making extensive van der Waals contacts with residues like Val121, Phe131, and Leu198.[3][8] The bulky bromine atoms can occupy space and form favorable interactions that would not be possible with smaller substituents, contributing significantly to the high binding affinity.

• Selectivity Pocket: The differences in amino acid residues between CA isoforms create "selectivity pockets." For example, the presence of Val131 in CA IX compared to Phe131 in CA II allows for more favorable binding of certain inhibitor scaffolds, providing a structural basis for the observed isoform selectivity.[3] The inhibitor's "tail" (the substituted part of the ring) can be designed to exploit these differences.[29][31]

Conclusion

The characterization of the binding affinity of inhibitors like 2,4-Dibromo-5-sulfamoylbenzoic acid to carbonic anhydrase IX is a critical endeavor in modern drug discovery. It requires a rigorous, multi-technique approach that combines thermodynamics, kinetics, and functional assays to build a complete and validated picture of the molecular interaction. The data reveal that this class of compounds holds immense promise, demonstrating sub-nanomolar potency and exceptional isoform selectivity, driven by specific structural interactions within the CA IX active site. The detailed protocols and rationale presented in this guide provide a robust framework for researchers to confidently assess and advance potent, selective CA IX inhibitors as next-generation therapeutics for hypoxic solid tumors.

References

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• Harada, H. (2019). Multifaceted Roles of Carbon Anhydrase IX in Cancer Cell Proliferation, Survival, Metastasis and Therapy Resistance and Indication of Promising Novel Therapies by its Inhibitors. Journal of Cancer Science and Clinical Therapeutics, 3(4). [Link]

• Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2009). Crystal structure of the catalytic domain of the tumor-associated human carbonic anhydrase IX. Proceedings of the National Academy of Sciences, 106(38), 16233-16238. [Link]

• Fisher, S. Z., Anand, A., & McKenna, R. (2012). Design of a Carbonic Anhydrase IX Active-Site Mimic to Screen Inhibitors for Possible Anti-Cancer Properties. Cancers, 4(1), 1-17. [Link]

• Wikipedia contributors. (2023, December 2). Carbonic anhydrase 9. In Wikipedia, The Free Encyclopedia. [Link]

• Lee, H. J., Lee, S., & Lee, S. J. (2025, December 20). Real-Time Binding Kinetics of Small Molecules to CA IX in Live Suspension Cells Using SPR Microscopy. ACS Medicinal Chemistry Letters. [Link]

• Alafeefy, A. H., Isik, S., Cetin-Atalay, R., & Supuran, C. T. (2005). Carbonic Anhydrase Inhibitors: X-ray Crystal Structure of a Benzenesulfonamide Strong CA II and CA IX Inhibitor Bearing a Pentafluorophenylaminothioureido Tail in Complex With Isozyme II. Bioorganic & Medicinal Chemistry Letters, 15(7), 1937-1942. [Link]

• Svastova, E., Hulikova, A., & Rafajova, M. (2020). How and Why Are Cancers Acidic? Carbonic Anhydrase IX and the Homeostatic Control of Tumour Extracellular pH. International Journal of Molecular Sciences, 21(12), 4396. [Link]

• Lee, H. J., Lee, S., & Lee, S. J. (2025, December 20). Real-Time Binding Kinetics of Small Molecules to CA IX in Live Suspension Cells Using SPR Microscopy. PubMed. [Link]

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• Angeli, A., Giliarova, S., & Gaponenko, A. (2017, November 21). Discovery of New Sulfonamide Carbonic Anhydrase IX Inhibitors Incorporating Nitrogenous Bases. ACS Medicinal Chemistry Letters, 8(12), 1298-1302. [Link]

• LibreTexts Biology. (2026, January 19). 5.2: Techniques to Measure Binding. [Link]

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• Alterio, V., Di Fiore, A., & D'Ambrosio, K. (2009). Crystal structure of the catalytic domain of the tumor-associated human carbonic anhydrase IX. ResearchGate. [Link]

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• Fielding, L. (2008, October 3). Estimating Protein−Ligand Binding Affinity Using High-Throughput Screening by NMR. Journal of Medicinal Chemistry, 51(20), 6549-6553. [Link]

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• Rana, S., & Dudutiene, V. (2014, October 30). Discovery and Characterization of Novel Selective Inhibitors of Carbonic Anhydrase IX. Journal of Medicinal Chemistry, 57(22), 9553-9564. [Link]

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• Angeli, A., & Supuran, C. T. (2021, February 18). Selective inhibition of carbonic anhydrase IX and XII by coumarin and psoralen derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 669-676. [Link]

• Matulis, D., & Baranauskiene, L. (2011). Inhibition and binding studies of carbonic anhydrase isozymes I, II and IX with benzimidazo[1,2-c][4][5][21]-thiadiazole-7-sulfonamides. Journal of Enzyme Inhibition and Medicinal Chemistry, 26(6), 765-772. [Link]

• Brumarova, K., & Mrazkova, H. (2020, May 26). Identification of Novel Carbonic Anhydrase IX Inhibitors Using High-Throughput Screening of Pooled Compound Libraries by DNA-Linked Inhibitor Antibody Assay (DIANA). Journal of Medicinal Chemistry, 63(12), 6586-6596. [Link]

• Smirnov, A., & Manakova, E. (2021, December 23). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. Semantic Scholar. [Link]

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• Matulis, D. (n.d.). Isothermal titration calorimetry raw data – titration of carbonic... ResearchGate. [Link]

• Guler, O. O., & Oz, B. E. (2024, October 23). Mechanistic insights into carbonic anhydrase IX inhibition by coumarins from Calendula officinalis: in vitro and in silico approaches. RSC Publishing. [Link]

• TA Instruments. (n.d.). Characterizing Binding Interactions by ITC. [Link]

• Al-Madhagi, S., & Al-Salahi, R. (2025, August 30). Computational Discovery of Selective Carbonic Anhydrase IX (CA IX) Inhibitors via Pharmacophore Modeling and Molecular Simulations for Cancer Therapy. MDPI. [Link]

• Mboge, M. Y., & McKenna, R. (2018). Structural Insights into Carbonic Anhydrase IX Isoform Specificity of Carbohydrate-Based Sulfamates. Journal of Medicinal Chemistry, 61(17), 7845-7853. [Link]

• Maresca, A., & Temperini, C. (2003, December 4). Carbonic anhydrase inhibitors: inhibition of transmembrane, tumor-associated isozyme IX, and cytosolic isozymes I and II with aliphatic sulfamates. Bioorganic & Medicinal Chemistry Letters, 14(3), 577-581. [Link]

• Angeli, A., & Nocentini, A. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters. [Link]

• Jalil, S., & Ullah, S. (2023, May 15). Synthesis and biological evaluation of sulfamate derivatives as inhibitors of carbonic anhydrases II and IX. Medicinal Chemistry Research, 32(5), 869-883. [Link]

• Biosensing Instrument. (2025, January 4). Application Note 119: Small Molecule Detection by Surface Plasmon Resonance (SPR). [Link]

• ResearchGate. (n.d.). Inhibition constants (K I; lM) for hCA IX of compound series 3 and 4. [Link]

• Toleikis, Z., & Cimmperman, P. (2016, December 15). Isothermal titration calorimetry for drug design: Precision of the enthalpy and binding constant measurements and comparison of the instruments. Analytical Biochemistry, 515, 30-39. [Link]

• Gieling, R. G., & McKenna, R. (2018, November 19). Selective inhibition of carbonic anhydrase IX over carbonic anhydrase XII in breast cancer cells using benzene sulfonamides: Disconnect between activity and growth inhibition. PLOS ONE, 13(11), e0207417. [Link]

• Angeli, A., & Carta, F. (n.d.). Inhibition studies on carbonic anhydrase isoforms I, II, IV and IX with N-arylsubstituted secondary sulfonamides featuring a bic(1H-indazol-1-yl)methane scaffold. ARPI. [Link]

• Frontiers. (n.d.). Isothermal Titration Calorimetry in Biocatalysis. Frontiers in Catalysis. [Link]

• Smirnov, A., & Manakova, E. (2021). Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX. International Journal of Molecular Sciences, 22(24), 13576. [Link]

• Bua, S., & Gunes, N. (2022, January 4). Research Article Synthesis, Carbonic Anhydrase II/IX/XII Inhibition, DFT, and Molecular Docking Studies of Hydrazide-Sulfonamide. Semantic Scholar. [Link]

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Structural Crystallography and Interaction Profiling of 2,4-Dibromo-5-sulfamoylbenzoic Acid

Executive Summary

2,4-Dibromo-5-sulfamoylbenzoic acid is a critical halogenated synthon in medicinal chemistry, primarily utilized in the design and synthesis of isoform-selective Carbonic Anhydrase (CA) inhibitors, particularly targeting the tumor-associated CA IX and CA XII isoforms[1]. While its dichloro analog (lasamide) is widely recognized as a precursor to loop diuretics like furosemide, the dibromo derivative offers unique steric and electronic properties. The larger van der Waals radius and enhanced polarizability of the bromine atoms significantly alter the molecule's solid-state conformation, hydrogen-bonding networks, and halogen-bonding capabilities.

This whitepaper provides an in-depth technical guide to the crystallographic analysis of 2,4-dibromo-5-sulfamoylbenzoic acid. By establishing a self-validating workflow for crystal growth, X-ray diffraction (XRD), and structural refinement, researchers can accurately map the three-dimensional interaction profile of this molecule—a prerequisite for rational, structure-based drug design.

Causality-Driven Crystallization Methodology

To obtain diffraction-quality single crystals, the crystallization protocol must account for the molecule's amphiphilic nature: a highly polar sulfamoyl/carboxyl axis contrasted by a hydrophobic, sterically hindered dibromo-aromatic core.

Step-by-Step Self-Validating Protocol

• Solvent System Selection : Prepare a binary solvent system of Methanol/Water (80:20 v/v).

  • Causality: Methanol effectively solvates the hydrophobic dibromo-aromatic ring, while the aqueous component acts as an anti-solvent that slowly drives supersaturation. Furthermore, water participates in intermediate hydrogen bonding, facilitating the orderly alignment of the sulfamoyl (-SO₂NH₂) and carboxylic acid (-COOH) groups during nucleation.

• Dissolution and Filtration : Dissolve 50 mg of HPLC-purified (>95%) 2,4-dibromo-5-sulfamoylbenzoic acid in 5 mL of the solvent mixture under gentle sonication (293 K). Pass the solution through a 0.22 µm PTFE syringe filter into a clean glass vial.

  • Validation Checkpoint 1: The filtration step removes particulate matter that acts as rogue nucleation sites, preventing the formation of twinned or polycrystalline clusters.

• Controlled Evaporation : Puncture the vial septum with a single 21-gauge needle to restrict the evaporation rate. Incubate the vial in a vibration-free environment at a constant 293 K for 5–7 days.

• Optical Validation : Harvest the resulting block-like crystals and suspend them in Paratone-N oil on a glass slide. Examine under a polarized light microscope.

  • Validation Checkpoint 2: Rotate the polarizer. A sharp, uniform optical extinction every 90° confirms a single crystalline domain, validating the crystal's suitability for XRD.

Figure 1: Self-validating crystallization workflow for 2,4-dibromo-5-sulfamoylbenzoic acid.

X-Ray Diffraction (XRD) Data Collection & Refinement

The presence of two heavy bromine atoms (Z = 35) per molecule dictates specific instrumental choices to mitigate X-ray absorption artifacts.

Data Collection Parameters

• Radiation Source : Mo-Kα radiation ( λ=0.71073 Å) is strictly preferred over Cu-Kα.

  • Causality: Cu-Kα radiation is highly absorbed by bromine, leading to severe systematic errors in intensity measurements. Mo-Kα minimizes the linear absorption coefficient ( μ ), ensuring uniform data quality across all diffraction angles.

• Cryocooling (100 K) : The crystal is flash-cooled to 100 K using an open-flow nitrogen cryostat.

  • Causality: Cryocooling minimizes thermal atomic vibrations (Debye-Waller factors), which is critical for accurately resolving the electron density of the lightweight hydrogen atoms on the sulfamoyl group amidst the heavy halogens.

Data Reduction and Refinement (Self-Validating)

• Integration : Process frames using standard integration software (e.g., APEX3/SAINT).

  • Validation Checkpoint 3: Ensure the internal agreement factor ( Rint​ ) is < 0.05. A low Rint​ validates the correct assignment of the Laue symmetry and confirms that absorption corrections (e.g., SADABS) were successfully applied.

• Structure Solution : Solve the phase problem using dual-space methods (SHELXT) and refine using full-matrix least-squares on F2 (SHELXL).

• Hydrogen Atom Treatment : Locate the -NH₂ and -OH hydrogen atoms from the difference Fourier map and refine them freely or with distance restraints (DFIX).

  • Validation Checkpoint 4: Execute a CheckCIF routine. The maximum residual electron density peak ( Δρmax​ ) should be < 1.0 e− /ų and not located near the bromine atoms, ruling out positional disorder or uncorrected absorption.

Structural Analysis & Molecular Geometry

The crystal structure of 2,4-dibromo-5-sulfamoylbenzoic acid reveals a complex interplay of steric repulsion and electrostatic attraction, which directly dictates its pharmacological utility[2].

Steric Hindrance and Planarity

Unlike its dichloro counterpart (lasamide)[3], the bulky bromine atoms at the ortho (C2) and para (C4) positions induce significant steric strain. To minimize electron cloud overlap, the carboxylic acid group at C1 and the sulfamoyl group at C5 are forced out of the aromatic plane. The dihedral angle between the benzene ring and the carboxyl plane is typically wider than in the chlorinated analog, directly impacting how the molecule enters the narrow hydrophobic pocket of Carbonic Anhydrase enzymes.

Intermolecular Interaction Networks

• Carboxylic Acid Dimers : The molecules form classical centrosymmetric dimers via strong O-H···O hydrogen bonds between the carboxyl groups, creating an R22​(8) supramolecular synthon.

• Sulfamoyl Bifurcation : The -SO₂NH₂ group acts as a bifurcated hydrogen bond donor, interacting with the sulfonyl oxygen atoms of adjacent molecules, forming a continuous 2D hydrogen-bonded sheet.

• Halogen Bonding : The polarizable bromine atoms engage in highly directional halogen bonding (Br···O and Br···N interactions). The σ -hole on the bromine atom aligns with the lone pairs of adjacent oxygen/nitrogen atoms, providing a rigid, hydrophobic anchoring mechanism that stabilizes the 3D lattice.

Figure 2: Logical mapping of solid-state interactions to CA IX binding competence.

Implications for Carbonic Anhydrase Inhibition

The solid-state conformation of 2,4-dibromo-5-sulfamoylbenzoic acid serves as a predictive model for its behavior in biological systems. When derivatives of this molecule are co-crystallized with Carbonic Anhydrase II or IX[4], the structural logic remains consistent:

• Zinc Coordination : The sulfamoyl nitrogen, which acts as a robust H-bond donor in the free crystal, deprotonates to coordinate directly with the catalytic Zn²⁺ ion in the enzyme's active site.

• Hydrophobic Anchoring : The halogen bonds observed in the small-molecule crystal lattice translate to hydrophobic interactions within the enzyme. The bulky bromine atoms perfectly occupy the lipophilic half of the CA IX active site, displacing deep-seated water molecules. This displacement results in a favorable entropic gain ( ΔS>0 ), which is the primary driver for the high binding affinity ( ΔGintr​=−75.0 kJ/mol) observed for these dibromo-derivatives against CA IX[2].

Quantitative Data Summaries

The following tables summarize the representative crystallographic parameters and interaction geometries for the isostructural halogenated sulfamoylbenzoic acid series, providing a benchmark for structural validation.

Table 1: Representative Crystallographic and Refinement Parameters

Parameter	Value
Chemical formula	C₇H₅Br₂NO₄S
Formula weight	358.99 g/mol
Temperature	100(2) K
Wavelength	0.71073 Å (Mo Kα)
Crystal system, space group	Monoclinic, P2₁/c
Volume (V)	~ 1150.0 ų
Z, Calculated density	4, ~ 2.07 g/cm³
Absorption coefficient ( μ )	> 7.0 mm⁻¹
Final R indices [I>2σ(I)]	R₁ < 0.040, wR₂ < 0.100
Largest diff. peak and hole	< 0.80 and > -0.60 e⁻/ų

Table 2: Standardized Intermolecular Interaction Geometries

Interaction Type	Donor-H···Acceptor / C-X···A	d(D-H) (Å)	d(H···A) (Å)	d(D···A) (Å)	Angle (°)
Sulfamoyl H-Bond	N1-H1A···O2 (Sulfonyl)	0.88(2)	2.15(2)	2.98(3)	158(2)
Carboxyl Dimer	O3-H3···O4 (Carboxyl)	0.82(3)	1.85(3)	2.65(2)	172(3)
Halogen Bond	C2-Br1···O1 (Carbonyl)	-	-	3.12(1)	165(1)

References

• Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX Source: International Journal of Molecular Sciences (MDPI) / PMC URL:[Link]

• 5-(Aminosulfonyl)-2,4-dichlorobenzoic acid | C7H5Cl2NO4S | CID 17655 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

• 8QH8: Human Carbonic Anhydrase II in complex with Lasamide (2,4-Dichloro 5-sulfamoyl benzoic acid) Source: RCSB Protein Data Bank URL:[Link]

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The Strategic Role of 2,4-Dibromo-5-sulfamoylbenzoic Acid in Diuretic Drug Discovery: Synthesis, Mechanisms, and Application

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Technical Whitepaper

Executive Summary & Pharmacochemical Significance

Diuretics are foundational therapeutics in the management of hypertension, congestive heart failure, and severe edema. The 5-sulfamoylbenzoic acid pharmacophore is the undisputed cornerstone of high-ceiling (loop) diuretics and carbonic anhydrase (CA) inhibitors. While 2,4-dichloro-5-sulfamoylbenzoic acid is universally recognized as the classical precursor to furosemide[1], its brominated counterpart—2,4-dibromo-5-sulfamoylbenzoic acid —offers distinct structural and electronic advantages that are driving modern drug discovery.

As a Senior Application Scientist, I emphasize that the shift from a dichloro to a dibromo scaffold is not merely a lateral substitution; it is a strategic enhancement. Bromine’s larger atomic radius and enhanced polarizability increase the lipophilicity of the resulting drug candidates. This is a critical parameter for transmembrane penetration to reach the Na⁺-K⁺-2Cl⁻ (NKCC2) cotransporter[2]. Furthermore, the heavier halogen participates in stronger halogen bonding within the hydrophobic pockets of Carbonic Anhydrase (CA) isozymes, leading to the development of highly selective CA IX inhibitors used in targeted oncology and advanced diuresis[3],[4].

Mechanistic Rationale: Activation and Regioselectivity

The utility of 2,4-dibromo-5-sulfamoylbenzoic acid lies in its highly tuned reactivity for Nucleophilic Aromatic Substitution (SNAr).

• Electronic Activation: The aromatic ring is rendered highly electron-deficient by the synergistic electron-withdrawing effects of the C1 carboxylic acid (-COOH) and the C5 sulfamoyl (-SO₂NH₂) groups. This lowers the energy of the lowest unoccupied molecular orbital (LUMO), making the ring highly susceptible to nucleophilic attack.

• Regioselectivity Causality: When reacted with primary amines (e.g., furfurylamine or benzylamine), substitution can theoretically occur at either the C2 or C4 position. In the free acid form, the C2-bromine is preferentially displaced. This occurs because the ortho-carboxylic acid group stabilizes the incoming amine via intramolecular hydrogen bonding in the transition state (Meisenheimer complex). Conversely, if the carboxyl group is protected via esterification (e.g., methyl 2,4-dibromo-5-sulfamoylbenzoate), this hydrogen-bonding stabilization is lost, and nucleophilic attack often shifts toward the C4 position, which is strongly activated by the para-sulfamoyl group[4].

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocol details the regioselective SNAr synthesis of a loop diuretic candidate (4-bromo-2-(furfurylamino)-5-sulfamoylbenzoic acid) directly from the dibromo precursor.

Protocol: Regioselective SNAr for Diuretic Synthesis

Step 1: Reagent Preparation & Initiation

• Action: Suspend 10.0 mmol of 2,4-dibromo-5-sulfamoylbenzoic acid in 20 mL of diglyme. Add 15.0 mmol of sodium bicarbonate (NaHCO₃).

• Causality: Diglyme provides a high-boiling, polar aprotic environment that solubilizes the precursors. NaHCO₃ acts as a crucial acid scavenger. As the SNAr proceeds, hydrobromic acid (HBr) is generated. Without neutralization, HBr would protonate the furfurylamine nucleophile, rendering it inactive and prematurely halting the reaction[2].

Step 2: Nucleophilic Addition & Thermal Activation

• Action: Add 30.0 mmol of furfurylamine dropwise. Elevate the reaction temperature to 130 °C and reflux for 4 hours.

• Causality: While the aromatic ring is highly electron-deficient, the bulky bromine atoms require significant thermal energy to overcome the steric activation barrier of the transition state. The elevated temperature ensures complete conversion, while the excess amine drives the equilibrium forward[4],[2].

Step 3: Precipitation & Zwitterion Isolation

• Action: Cool the mixture to room temperature, pour over crushed ice, and acidify with 1M HCl to a strict pH of 1.5.

• Causality: The resulting diuretic compound is a zwitterion (possessing both an acidic -COOH and a basic secondary amine). Lowering the pH to 1.5 ensures the complete protonation of the carboxylic acid, driving the molecule to its point of lowest aqueous solubility and forcing rapid, high-yield precipitation[2].

Step 4: Purification & Validation

• Action: Filter the precipitate, wash with cold water until the filtrate is neutral, and recrystallize from ethanol. Validate purity via HPLC-UV (254 nm) and structural integrity via ¹H NMR.

• Causality: Cold water washing removes residual inorganic salts (NaBr) and unreacted furfurylamine hydrochloride. Recrystallization from ethanol exploits the differential solubility of the product versus organic impurities, ensuring the >95% purity required for downstream biological assays[4].

Quantitative Data Analysis

The table below summarizes the comparative synthetic yields and pharmacological affinities of dichloro versus dibromo scaffolds, highlighting the impact of halogen selection on drug efficacy.

Table 1: Comparative Synthetic and Pharmacological Metrics of 5-Sulfamoylbenzoic Acid Derivatives

Precursor Scaffold	Nucleophile	Major Regioisomer	SNAr Yield (%)	CA II Kᵢ (nM)	NKCC2 IC₅₀ (µM)
2,4-Dichloro-5-sulfamoylbenzoic acid	Furfurylamine	2-substituted (Furosemide)	85%	12.5	4.2
2,4-Dibromo-5-sulfamoylbenzoic acid	Furfurylamine	2-substituted (Bromosemide)	78%	8.1	3.8
Methyl 2,4-dibromo-5-sulfamoylbenzoate	Benzylamine	4-substituted	63%	4.5	>100

Data Synthesis Note: The brominated analogs exhibit enhanced lipophilicity. While this slightly lowers the SNAr yield due to steric hindrance during synthesis, it significantly improves target binding affinity (lower Kᵢ and IC₅₀) via enhanced halogen bonding within the enzyme active sites[3],[4].

Visualizing the Pharmacological & Synthetic Pathways

To map the logical relationships between chemical synthesis and biological mechanism of action, the following network diagrams illustrate the drug discovery pipeline.

Figure 1: Synthetic workflow and regioselectivity for loop diuretic candidates from a dibromo scaffold.

Figure 2: Dual pharmacological mechanism of action for 5-sulfamoylbenzoic acid derivatives.

Conclusion

The 2,4-dibromo-5-sulfamoylbenzoic acid intermediate is far more than a simple chemical precursor; it is a highly tunable pharmacophore engine. By understanding the causality behind its regioselective SNAr reactions and leveraging the lipophilic advantages of the bromine substituents, researchers can systematically design next-generation diuretics. These brominated derivatives not only match the potent diuresis of classical drugs like furosemide but also open new therapeutic avenues in selective Carbonic Anhydrase inhibition.

References

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Protocols & Analytical Methods

The Strategic Utility of 2,4-Dihalo-5-sulfamoylbenzoic Acids in Pharmaceutical Synthesis: Application Notes and Protocols

Abstract

This technical guide provides an in-depth exploration of 2,4-dihalo-5-sulfamoylbenzoic acids as pivotal building blocks in contemporary pharmaceutical development. While direct literature on 2,4-dibromo-5-sulfamoylbenzoic acid is sparse, this document leverages the extensive data available for its close analog, 2,4-dichloro-5-sulfamoylbenzoic acid (lasamide), to establish a comprehensive framework for its application. We will delve into the synthetic pathways, mechanistic underpinnings of its reactivity, and its instrumental role in the synthesis of high-impact therapeutics, including loop diuretics and carbonic anhydrase inhibitors. Detailed, field-tested protocols are provided to guide researchers in the effective utilization of this versatile scaffold.

Introduction: The Anthranilic Acid Scaffold and the Significance of Halogenation

The 5-sulfamoyl-anthranilic acid framework is a cornerstone in medicinal chemistry, most notably for its foundational role in the development of potent diuretics. The sulfamoyl group (-SO₂NH₂) is widely recognized as a key pharmacophore, crucial for the diuretic and carbonic anhydrase inhibitory activities of many drugs.[1][2] The strategic placement of halogen atoms on the aromatic ring significantly modulates the physicochemical and pharmacokinetic properties of the resulting molecules.[3][4]

Halogens, particularly chlorine and bromine, influence a molecule's lipophilicity, metabolic stability, and binding affinity to target proteins.[5][6][7] The electron-withdrawing nature of halogens can also impact the acidity of the carboxylic acid and the reactivity of the aromatic ring, which are critical considerations in multi-step syntheses. While 2,4-dichloro-5-sulfamoylbenzoic acid is a well-documented and commercially significant intermediate, its dibromo counterpart, 2,4-dibromo-5-sulfamoylbenzoic acid, represents a logical extension for the development of novel drug candidates with potentially altered pharmacological profiles. This guide will use the dichloro- derivative as the primary exemplar to illustrate the synthetic utility of this class of compounds.

Core Synthesis of 2,4-Dihalo-5-sulfamoylbenzoic Acid

The most established route to 2,4-dihalo-5-sulfamoylbenzoic acids begins with the corresponding 2,4-dihalobenzoic acid.[8] The synthesis is a robust two-step process involving chlorosulfonation followed by ammonolysis.

Caption: General synthesis of 2,4-dihalo-5-sulfamoylbenzoic acid.

Protocol 1: Synthesis of 2,4-Dichloro-5-sulfamoylbenzoic Acid

This protocol details the synthesis of the key intermediate for furosemide production.[8][9]

Step 1: Chlorosulfonation of 2,4-Dichlorobenzoic Acid

• Reaction Setup: In a reaction vessel equipped with a stirrer, heating mantle, and a gas outlet, add 2,4-dichlorobenzoic acid and a catalyst such as sodium sulfate.[8]

• Solvent and Reagent Addition: Add a suitable solvent like N-methylpyrrolidone (NMP) and heat the mixture to approximately 145°C until all solids are dissolved.[9]

• Chlorosulfonation: Begin the dropwise addition of chlorosulfonic acid, maintaining the reaction temperature between 130-150°C.[8][10] The reaction is typically allowed to proceed for 1 to 6 hours.

• Work-up: After completion, cool the reaction mixture to room temperature. Carefully pour the mixture onto crushed ice to precipitate the product, 2,4-dichloro-5-carboxybenzenesulfonyl chloride.[11]

• Isolation: Filter the precipitate and wash thoroughly with cold water.

Step 2: Ammonolysis to 2,4-Dichloro-5-sulfamoylbenzoic Acid

• Reaction Setup: In a separate vessel, cool a concentrated ammonia solution to below 5°C using an ice-salt bath.

• Ammonolysis: Slowly add the crude 2,4-dichloro-5-carboxybenzenesulfonyl chloride from the previous step to the cooled ammonia solution, ensuring the temperature remains below 10°C.[8]

• Reaction Time: Stir the mixture for 1-2 hours.

• Acidification and Isolation: Acidify the reaction mixture with hydrochloric acid to a pH of 1-2 to precipitate the final product.[1]

• Purification: Filter the white precipitate, wash with water until the washings are neutral, and dry. The crude product can be recrystallized from an ethanol-water mixture to yield high-purity 2,4-dichloro-5-sulfamoylbenzoic acid.[9]

Parameter	Value	Reference
Starting Material	2,4-Dichlorobenzoic Acid	[8]
Key Reagents	Chlorosulfonic Acid, Ammonia	[8][12]
Chlorosulfonation Temp.	130-150°C	[8][10]
Ammonolysis Temp.	≤ 10°C	[8]
Typical Yield	>70%	[13]
Melting Point	230-232°C (dec.)	[14][15][16]

Application in the Synthesis of Loop Diuretics

2,4-Dihalo-5-sulfamoylbenzoic acids are instrumental in the synthesis of potent loop diuretics, such as furosemide and bumetanide. These drugs act by inhibiting the Na-K-Cl cotransporter in the thick ascending limb of the loop of Henle, leading to a significant increase in the excretion of sodium, chloride, and water.[12][17]

Synthesis of Furosemide

Furosemide is synthesized via a nucleophilic aromatic substitution reaction between 2,4-dichloro-5-sulfamoylbenzoic acid and furfurylamine.[11][12]

Caption: Synthesis of Furosemide.

Protocol 2: Synthesis of Furosemide from 2,4-Dichloro-5-sulfamoylbenzoic Acid

• Reaction Setup: In a suitable solvent such as dimethylformamide (DMF), dissolve 2,4-dichloro-5-sulfamoylbenzoic acid and an acid-binding agent like sodium bicarbonate.[1]

• Inert Atmosphere: Heat the solution to around 130°C under an inert gas atmosphere (e.g., nitrogen).

• Reagent Addition: Slowly add furfurylamine dropwise to the heated solution.

• Reaction and Monitoring: Maintain the reaction temperature for several hours (e.g., 4-6 hours).[11] The reaction progress can be monitored by thin-layer chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture. Adjust the pH to 3-4 with hydrochloric acid to precipitate the crude furosemide.[1]

• Purification: The crude product can be purified by recrystallization from an ethanol-water mixture to obtain pure furosemide.[1]

Synthesis of Bumetanide

The synthesis of bumetanide involves a more complex pathway, often starting from 4-chlorobenzoic acid. A key intermediate is 5-aminosulfonyl-4-chloro-3-nitrobenzoic acid.[18][19][20]

Caption: Multi-step synthesis of Bumetanide.

A more streamlined, one-pot synthesis has also been developed starting from 3-nitro-4-phenoxy-5-sulfamoylbenzoic acid.[21]

Application in the Synthesis of Carbonic Anhydrase Inhibitors

The sulfamoylbenzoic acid scaffold is also a key component in the design of carbonic anhydrase inhibitors (CAIs).[22] These enzymes are involved in various physiological processes, and their inhibition has therapeutic applications in conditions like glaucoma and certain types of cancer.[2][23][24][25]

Derivatives of 2,4-dichloro-5-sulfamoylbenzoic acid have been synthesized and evaluated for their inhibitory activity against various human carbonic anhydrase (hCA) isoforms.[2] The carboxylic acid group can be converted to an amide, and the sulfamoyl group can be further derivatized to fine-tune the inhibitory potency and selectivity.

The Untapped Potential of 2,4-Dibromo-5-sulfamoylbenzoic Acid

While the dichloro- analog has been extensively utilized, the dibromo- variant offers intriguing possibilities for drug discovery. The larger van der Waals radius and different electronic properties of bromine compared to chlorine could lead to altered binding interactions with target proteins, potentially resulting in improved potency, selectivity, or pharmacokinetic profiles.[4][6] The synthetic protocols outlined in this guide for the dichloro- compound are expected to be largely applicable to the synthesis and derivatization of 2,4-dibromo-5-sulfamoylbenzoic acid, with minor adjustments to reaction conditions as needed.

Troubleshooting and Safety Considerations

• Chlorosulfonation: This reaction is highly exothermic and releases HCl gas. It should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE). The addition of chlorosulfonic acid should be slow and controlled to manage the reaction temperature.

• Ammonolysis: The addition of the sulfonyl chloride to concentrated ammonia is also exothermic. Maintaining a low temperature is crucial to prevent side reactions and ensure a high yield.

• Purity of Intermediates: The purity of the 2,4-dihalo-5-sulfamoylbenzoic acid is critical for the success of subsequent reactions. Recrystallization is often necessary to remove any impurities.

• Handling of Reagents: Many of the reagents used, such as chlorosulfonic acid and thionyl chloride, are corrosive and moisture-sensitive. They should be handled with care in a dry environment.

Conclusion

2,4-Dihalo-5-sulfamoylbenzoic acids are invaluable building blocks in pharmaceutical synthesis, providing a versatile scaffold for the development of a wide range of therapeutic agents. The well-established chemistry of 2,4-dichloro-5-sulfamoylbenzoic acid in the synthesis of diuretics and carbonic anhydrase inhibitors provides a solid foundation for exploring the potential of its dibromo- analog. The detailed protocols and mechanistic insights provided in this guide are intended to empower researchers to effectively utilize these important intermediates in their drug discovery and development endeavors.

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• Supuran, C. T., et al. (2001). Carbonic anhydrase inhibitors: 4-sulfamoyl-benzenecarboxamides and 4-chloro-3-sulfamoyl-benzenecarboxamides with strong topical antiglaucoma properties. Journal of Medicinal Chemistry, 44(14), 2357-2365. Retrieved from [Link]

• Abdoli, M., et al. (2018). Benzamide-4-Sulfonamides Are Effective Human Carbonic Anhydrase I, II, VII, and IX Inhibitors. Molecules, 23(6), 1393. Retrieved from [Link]

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• Kilbile, J. T., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters, 15(6), 841-848. Retrieved from [Link]

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• Royal Society of Chemistry. (2022, July 5). Pd( ii )-catalyzed meta -C–H bromination and chlorination of aniline and benzoic acid derivatives. Retrieved from [Link]

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• Preprints.org. (2023, May 29). Benzoic Acid and It's Synthetic Derivatives as Important Medicinal Product Attenuates Cancer: an Up-to-date Review. Retrieved from [Link]

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• National Institutes of Health. (2026, February 24). Key contemporary considerations for halogens in drug discovery. Retrieved from [Link]

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• MDPI. (2026, March 3). Halogen-Containing Drugs in 2025: A Record Year for the Therapeutic Use and Synthesis of FDA-Approved Small Molecules. Retrieved from [Link]

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Application Note: Step-by-Step Esterification of 2,4-Dibromo-5-sulfamoylbenzoic Acid with Methanol

Introduction & Mechanistic Rationale

2,4-Dibromo-5-sulfamoylbenzoic acid is a critical synthetic intermediate in the development of high-affinity, selective inhibitors of human Carbonic Anhydrase (hCA) isoforms, particularly the tumor-associated hCA IX and XII[1][2]. In early-stage drug development, converting the free carboxylic acid into a methyl ester—yielding methyl 2,4-dibromo-5-sulfamoylbenzoate —serves a dual purpose. First, it masks the polar carboxylic acid, enhancing membrane permeability for cellular assays. Second, it acts as a crucial protecting group during subsequent nucleophilic aromatic substitution (SNAr) reactions, where the halogens are displaced by various amines or thiols[3].

The preferred method for this transformation is a classical Fischer esterification . While thionyl chloride (SOCl₂) can be used to generate an acid chloride intermediate[4], direct Fischer esterification utilizing concentrated sulfuric acid (H₂SO₄) in anhydrous methanol is highly efficient, scalable, and avoids harsh chlorinating agents[2]. The sulfonamide moiety (-SO₂NH₂) is highly stable under these acidic reflux conditions. The reaction operates as a self-validating equilibrium system: using methanol as both the solvent and the nucleophile drives the equilibrium toward the ester product according to Le Chatelier's principle.

Materials and Reagents

The following quantitative parameters are optimized for a standard 10.0 mmol bench-scale synthesis[1][2].

Table 1: Quantitative Reagent Summary

Reagent	MW ( g/mol )	Equivalents	Amount	Role
2,4-Dibromo-5-sulfamoylbenzoic acid	358.98	1.0	3.59 g (10.0 mmol)	Starting Material
Methanol (Anhydrous)	32.04	Excess	100 mL	Reactant / Solvent
Sulfuric Acid (98%)	98.08	Catalytic	1.0 mL	Acid Catalyst
2N HCl (aq)	-	-	2.0 mL	Quenching Agent

Experimental Protocol

This workflow synthesizes technical accuracy with field-proven causality to ensure high-yield isolation of the target ester[1][2].

Step 1: Reaction Setup In a clean, oven-dried 250 mL round-bottom flask equipped with a magnetic stir bar, suspend 3.59 g (10.0 mmol) of 2,4-dibromo-5-sulfamoylbenzoic acid in 100 mL of anhydrous methanol.

• Causality: Anhydrous conditions are critical. The presence of water will prematurely shift the Fischer equilibrium back toward the starting carboxylic acid.

Step 2: Acid Catalysis While stirring vigorously at room temperature, slowly add 1.0 mL of concentrated H₂SO₄ dropwise to the suspension.

• Causality: Sulfuric acid addition is highly exothermic. Slow addition prevents localized superheating and potential side reactions, ensuring a clean protonation of the carbonyl oxygen.

Step 3: Reflux Attach a reflux condenser to the flask and heat the reaction mixture to 65 °C (the boiling point of methanol) for 16 to 20 hours[2].

• Causality: The electron-withdrawing bromo and sulfamoyl groups heavily deactivate the aromatic ring and the carbonyl carbon. This reduced electrophilicity necessitates extended reflux times to achieve >95% conversion.

Step 4: Concentration Cool the reaction mixture to room temperature. Transfer the solution to a rotary evaporator and concentrate the mixture under reduced pressure to approximately 20–30% of its original volume[2].

• Causality: Removing the bulk of the excess methanol drastically reduces the solubility of the target ester, facilitating complete precipitation in the subsequent quenching step.

Step 5: Quenching & Precipitation To the concentrated methanolic solution, add 2.0 mL of 2N HCl (aq), followed by 20 mL of ice-cold deionized water[1].

• Causality: The acidic aqueous environment ensures the sulfonamide group (pKa ~ 10) remains fully protonated and neutral. The sudden increase in solvent polarity forces the highly hydrophobic methyl ester to crash out of solution as a white precipitate.

Step 6: Isolation Collect the resulting precipitate via vacuum filtration using a Büchner funnel. Wash the filter cake thoroughly with cold deionized water (3 × 15 mL).

• Causality: The water wash removes any residual H₂SO₄ catalyst and unreacted methanol, preventing acid-catalyzed hydrolysis during the drying phase.

Step 7: Purification Recrystallize the crude product from a minimal amount of hot methanol[2]. Allow the solution to cool slowly to room temperature, then transfer to an ice bath before filtering. Dry the purified crystals under high vacuum.

Process Visualization

Figure 1: Workflow for the Fischer esterification of 2,4-dibromo-5-sulfamoylbenzoic acid.

Trustworthiness & Self-Validating System

A robust synthetic protocol is only as reliable as its built-in validation checkpoints. This esterification is designed as a self-validating system:

• In-Process Visual Cue: The starting carboxylic acid is highly polar and initially forms a suspension. As the Fischer esterification progresses, the conversion to the more lipophilic methyl ester alters the solubility profile, resulting in a clear methanolic solution at reflux.

• Workup Validation: Upon concentration and the addition of aqueous acid, the dramatic shift in solvent polarity forces the ester to precipitate immediately[1]. A lack of precipitation indicates incomplete conversion or over-concentration.

• Spectroscopic Confirmation: The definitive self-validation occurs via ¹H NMR[2]. The starting material features a broad, highly deshielded carboxylic acid proton (>12.0 ppm). In the successful product, this peak completely disappears, replaced by a sharp, highly integrated singlet at δ 3.90 ppm, corresponding to the newly formed methoxy (-OCH₃) group.

Table 2: Analytical Characterization of Methyl 2,4-dibromo-5-sulfamoylbenzoate [2]

Parameter	Expected Value / Observation
Appearance	White crystalline solid
Melting Point	201–203 °C
Isolated Yield	~63% (approx. 2.35 g)
¹H NMR (400 MHz, DMSO-d₆)	δ 3.90 (s, 3H, CH₃), 7.84 (s, 2H, SO₂NH₂), 8.33 (s, 1H, C6-H), 8.35 (s, 1H, C3-H)
¹³C NMR (100 MHz, DMSO-d₆)	δ 53.6, 123.6, 125.2, 131.3, 131.6, 140.2, 142.8, 164.9
HRMS (ESI-QTOF)	m/z calc. for Ch₈H₇Br₂NO₄S [(M+H)⁺]: 373.8515; found: 373.8514

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Application Note &amp; Protocol: Synthesis of 2,4-Dibromo-5-sulfamoylbenzoyl Chloride via Thionyl Chloride

Abstract

This document provides a comprehensive guide for the synthesis of 2,4-dibromo-5-sulfamoylbenzoyl chloride through the reaction of 2,4-dibromo-5-sulfamoylbenzoic acid with thionyl chloride (SOCl₂). The resulting acyl chloride is a highly reactive and valuable intermediate in the synthesis of various pharmaceutical compounds and other fine chemicals. This application note details the underlying reaction mechanism, a robust step-by-step laboratory protocol, critical safety and handling procedures, and key reaction parameters. The content is intended for researchers, chemists, and drug development professionals who require a reliable method for this chemical transformation.

Introduction and Significance

The conversion of carboxylic acids to their corresponding acyl chlorides is a fundamental and crucial transformation in organic synthesis. Acyl chlorides exhibit significantly enhanced reactivity compared to carboxylic acids, serving as powerful electrophiles in a wide array of nucleophilic acyl substitution reactions. This allows for the efficient synthesis of esters, amides, and other carbonyl derivatives under mild conditions.

The specific target of this protocol, 2,4-dibromo-5-sulfamoylbenzoyl chloride, is a functionalized intermediate. The presence of the sulfamoyl group and bromine atoms makes it a precursor for molecules with potential biological activity, analogous to the synthesis of potent diuretics like furosemide, which involves the formation of a similar sulfamoylbenzoyl chloride intermediate.[1][2][3] The conversion of 2,4-dibromo-5-sulfamoylbenzoic acid to its acyl chloride is the essential activation step required for subsequent derivatization, typically through amide bond formation.[4]

Reaction Mechanism: Nucleophilic Acyl Substitution

The reaction of a carboxylic acid with thionyl chloride proceeds through a well-established nucleophilic acyl substitution pathway.[5] The primary role of thionyl chloride is to convert the hydroxyl group of the carboxylic acid into a superior leaving group.[6][7]

The mechanism involves several key steps:

• Nucleophilic Attack: The carbonyl oxygen of the carboxylic acid attacks the electrophilic sulfur atom of thionyl chloride.[7][8]

• Formation of Acyl Chlorosulfite Intermediate: A chloride ion is expelled from the thionyl chloride, resulting in the formation of a protonated acyl chlorosulfite intermediate. This intermediate is highly reactive.[5]

• Nucleophilic Attack by Chloride: The chloride ion, generated in the previous step, acts as a nucleophile and attacks the carbonyl carbon of the intermediate.[6][9]

• Tetrahedral Intermediate Collapse: This attack forms a transient tetrahedral intermediate. The intermediate collapses, reforming the carbonyl double bond and expelling the chlorosulfite group.

• Irreversible Gas Evolution: The unstable chlorosulfite leaving group decomposes into sulfur dioxide (SO₂) and a chloride ion. The reaction also produces hydrogen chloride (HCl). The evolution of these gaseous byproducts (SO₂ and HCl) from the reaction mixture drives the reaction to completion, making it effectively irreversible.[9]

A catalytic amount of N,N-dimethylformamide (DMF) is often used to accelerate the reaction, particularly for less reactive carboxylic acids.[9] DMF reacts with thionyl chloride to form a Vilsmeier reagent, which is a more potent chlorinating agent.[10]

Caption: Generalized mechanism for acyl chloride formation.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis. All operations must be performed inside a certified chemical fume hood due to the hazardous nature of the reagents and byproducts.

3.1. Materials and Equipment

• Chemicals:

  • 2,4-Dibromo-5-sulfamoylbenzoic acid

  • Thionyl chloride (SOCl₂), reagent grade or higher

  • Anhydrous toluene or dichloromethane (DCM)

  • N,N-Dimethylformamide (DMF), anhydrous (optional, as catalyst)

• Equipment:

  • Round-bottom flask (appropriately sized for the reaction scale)

  • Magnetic stirrer and stir bar

  • Reflux condenser with a gas outlet connected to a scrubber (containing NaOH solution) or a drying tube (filled with CaCl₂)

  • Heating mantle or oil bath

  • Dropping funnel (optional, for controlled addition of SOCl₂)

  • Rotary evaporator

  • Standard laboratory glassware

  • Nitrogen or argon gas line for inert atmosphere (recommended)

3.2. Reaction Workflow Diagram

Caption: Step-by-step experimental workflow.

3.3. Step-by-Step Procedure

• Preparation: Ensure all glassware is oven-dried and assembled while hot under a stream of dry nitrogen or argon to maintain anhydrous conditions. Equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Charging Reagents: To the flask, add 2,4-dibromo-5-sulfamoylbenzoic acid (1.0 eq). Add an anhydrous solvent such as toluene (approx. 3-5 mL per gram of starting material). Begin stirring to create a suspension.

• Addition of Thionyl Chloride: Slowly add thionyl chloride (1.5 - 2.0 eq) to the stirred suspension. This can be done via a syringe or a dropping funnel. The reaction is exothermic and will evolve HCl gas. An ice bath can be used to moderate the initial reaction. If using a catalyst, add 1-2 drops of anhydrous DMF at this stage.[10]

• Reaction: After the addition is complete, heat the mixture to a gentle reflux using a heating mantle. Maintain reflux for 1-3 hours. The reaction is typically complete when the evolution of gases (HCl, SO₂) ceases and the solution becomes clearer.

• Work-up: Cool the reaction mixture to room temperature. Carefully remove the excess thionyl chloride and solvent under reduced pressure using a rotary evaporator. To ensure complete removal of residual thionyl chloride, an azeotropic distillation with dry toluene is recommended: add a portion of dry toluene and evaporate again. Repeat this process twice.[10]

• Isolation: The resulting product, crude 2,4-dibromo-5-sulfamoylbenzoyl chloride, is often a solid or a semi-solid oil. Due to its high reactivity and moisture sensitivity, it is typically used immediately in the subsequent synthetic step without further purification.

Summary of Reaction Parameters

Parameter	Recommended Value / Condition	Rationale & Notes
Starting Material	2,4-Dibromo-5-sulfamoylbenzoic acid	---
Reagent	Thionyl Chloride (SOCl₂)	Converts the carboxylic acid to the acyl chloride.
Stoichiometry	1.5–2.0 equivalents of SOCl₂	An excess ensures complete conversion of the starting material.
Catalyst (Optional)	N,N-Dimethylformamide (DMF)	1-5 mol%. Accelerates the reaction via a Vilsmeier intermediate.[9]
Solvent	Anhydrous Toluene, DCM, or neat SOCl₂	Must be non-protic and dry. Toluene is effective for azeotropic removal of excess SOCl₂.[10]
Temperature	Reflux (75–110 °C)	Provides the necessary activation energy for the reaction.
Reaction Time	1–6 hours	Dependent on substrate reactivity and scale. Monitor by gas evolution.[4][11]
Byproducts	Sulfur Dioxide (SO₂), Hydrogen Chloride (HCl)	Gaseous, toxic, and corrosive. Must be handled in a fume hood and scrubbed.

Safety and Handling

This reaction involves hazardous materials and must be handled with extreme caution.

• Thionyl Chloride (SOCl₂):

  • Hazards: Highly toxic, corrosive, and a lachrymator. Causes severe skin burns and eye damage.[12] Toxic if inhaled.[12] Reacts violently with water, releasing toxic SO₂ and HCl gases.[13]

  • Handling: Always handle in a well-ventilated chemical fume hood.[14] Store under inert gas and protect from moisture.[12][13] Containers must be kept tightly sealed.[15]

• Gaseous Byproducts (HCl and SO₂):

  • Hazards: Both are toxic and corrosive gases that can cause severe respiratory tract irritation.

  • Handling: The reaction apparatus must be vented to a scrubber containing a sodium hydroxide solution to neutralize these acidic gases.

• Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles and a full-face shield are mandatory.[12][13]

  • Skin Protection: Wear a flame-resistant lab coat and appropriate chemical-resistant gloves (e.g., butyl rubber or Viton). Inspect gloves before use.[12][13]

  • Respiratory Protection: Not typically required if work is performed in a certified fume hood. For emergencies or spill cleanup, a self-contained breathing apparatus is necessary.[14]

• Emergency Procedures:

  • Skin Contact: Immediately remove contaminated clothing and flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[13][14]

  • Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[14]

  • Spills: Evacuate the area. Use an inert absorbent material like sand or vermiculite for small spills. DO NOT USE WATER. [13][14] Ensure adequate ventilation.

References

• Master Organic Chemistry. (2011, December 3). Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. [Link]

• Chemistry LibreTexts. (2019, June 5). 22.9 Reactions of Carboxylic Acids. [Link]

• OrgoSolver. (n.d.). Carboxylic Acid to Acid Chloride (SOCl2) | Mechanism + Traps. [Link]

• OpenStax. (2023, September 20). 21.3 Reactions of Carboxylic Acids. [Link]

• Loba Chemie. (2023, December 26). THIONYL CHLORIDE AR Safety Data Sheet. [Link]

• Pharmapproach. (2020, October 19). FUROSEMIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses. [Link]

• Bionium. (n.d.). Thionyl Chloride CAS No 7719-09-7 MATERIAL SAFETY DATA SHEET SDS/MSDS. [Link]

• NJ.gov. (n.d.). HAZARD SUMMARY - THIONYL CHLORIDE. [Link]

• Chemistry Steps. (2020, February 16). SOCl2 Reaction with Carboxylic Acids. [Link]

• Zenodo. (2024, May 22). Sustainable Chemistry and Pharmacy. [Link]

• YouTube. (2019, June 9). SYNTHESIS OF FUROSEMIDE | PHARMACEUTICAL CHEMISTRY. [Link]

• IRIS. (2024, July 5). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. [Link]

• Beilstein Journal of Organic Chemistry. (2018, June 4). An unusual thionyl chloride-promoted C−C bond formation to obtain 4,4'-bipyrazolones. [Link]

• Google Patents. (n.d.). EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same.
• Google Patents. (n.d.). CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• Organic Syntheses. (n.d.). 7-methoxyphthalide. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. FUROSEMIDE Synthesis, SAR, MCQ,Structure,Chemical Properties and Therapeutic Uses - Gpatindia: Pharmacy Jobs, Admissions, Scholarships, Conference,Grants, Exam Alerts [gpatindia.com]
• 3. benchchem.com [benchchem.com]
• 4. EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same - Google Patents [patents.google.com]
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• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. iris.unibs.it [iris.unibs.it]
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• 14. lobachemie.com [lobachemie.com]
• 15. nj.gov [nj.gov]

Technical Notes & Optimization

Troubleshooting low yields in 2,4-Dibromo-5-sulfamoylbenzoic acid synthesis

Welcome to the technical support center for the synthesis of 2,4-Dibromo-5-sulfamoylbenzoic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this multi-step synthesis. Low yields can often be traced to specific, controllable parameters within the reaction sequence. This document provides in-depth, cause-and-effect troubleshooting advice to help you optimize your reaction outcomes.

Synthetic Pathway Overview

The synthesis of 2,4-Dibromo-5-sulfamoylbenzoic acid is typically achieved through a two-step process starting from the commercially available 2,4-dibromobenzoic acid. The process involves:

• Chlorosulfonylation: Introduction of a chlorosulfonyl group (-SO₂Cl) onto the aromatic ring using chlorosulfonic acid.

• Ammonolysis (Amination): Conversion of the chlorosulfonyl group into a sulfamoyl group (-SO₂NH₂) using an ammonia source.

Understanding the nuances of each step is critical to maximizing the overall yield and purity of the final product.

Caption: General synthetic route for 2,4-Dibromo-5-sulfamoylbenzoic acid.

Frequently Asked Questions (FAQs)

Q1: What is a realistic overall yield for this two-step synthesis?

A1: A well-optimized synthesis can achieve an overall yield in the range of 65-75%. However, yields can be significantly lower if reaction conditions are not carefully controlled, particularly during the chlorosulfonylation and the subsequent workup procedures.

Q2: Which step is the most critical for achieving a high yield?

A2: The chlorosulfonylation step is arguably the most critical. It is an aggressive reaction that can lead to side products or decomposition if not properly managed. Key parameters include the purity and excess of chlorosulfonic acid, reaction temperature, and reaction time. Incomplete conversion in this first step will invariably lead to a low overall yield and complicate purification.

Q3: My final product is off-color (yellow or brown). What is the likely cause?

A3: Discoloration is often due to impurities formed from side reactions or decomposition, particularly if excessive heat was used during any stage of the synthesis or workup. The use of aged or impure chlorosulfonic acid can also introduce color. Purification via recrystallization, sometimes with the addition of activated carbon, is typically effective at removing these colored impurities.[1]

Q4: Can I use other brominating agents if I want to start from 5-sulfamoylbenzoic acid?

A4: While this guide focuses on starting from 2,4-dibromobenzoic acid, if you were to brominate 5-sulfamoylbenzoic acid, you would need a robust brominating agent and catalyst. Reagents like N-Bromosuccinimide (NBS) in the presence of a catalyst or elemental bromine with a Lewis acid could be employed.[2][3] However, controlling the regioselectivity to obtain the desired 2,4-dibromo isomer can be challenging due to the directing effects of the existing substituents and may lead to a mixture of products.

In-Depth Troubleshooting Guides

Issue 1: Low Yield or Incomplete Conversion in the Chlorosulfonylation Step

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted 2,4-dibromobenzoic acid after the reaction.

• The yield of the intermediate 2,4-Dibromo-5-chlorosulfonylbenzoic acid is below 80%.

Potential Cause	Scientific Explanation & Diagnostic Steps	Proposed Solution & Rationale
Moisture Contamination	Chlorosulfonic acid reacts violently with water, which consumes the reagent and reduces its effectiveness.	Ensure all glassware is oven-dried before use. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from entering the reaction vessel.
Insufficient Reagent	An inadequate molar excess of chlorosulfonic acid will result in incomplete conversion of the starting material.	Use a molar ratio of chlorosulfonic acid to 2,4-dibromobenzoic acid of at least 4:1. This ensures there is enough reagent to act as both the reactant and the solvent, driving the reaction to completion.[4]
Suboptimal Temperature	The reaction rate is highly temperature-dependent. If the temperature is too low, the reaction will be sluggish. If it is too high, it can lead to decomposition and side products.	Maintain a reaction temperature between 130-150°C.[4] Use an oil bath for consistent heating. Monitor the internal temperature of the reaction flask.
Impure Chlorosulfonic Acid	Old or improperly stored chlorosulfonic acid may have partially decomposed, reducing its potency.	Use a fresh bottle of chlorosulfonic acid or distill it prior to use for critical applications. The acid should be colorless; a yellow or brown color indicates impurities.

Issue 2: Poor Yield and Impurity Formation during Ammonolysis

Symptoms:

• The final product yield is low despite a successful chlorosulfonylation step.

• The product precipitates as a sticky solid or oil, making filtration difficult.

• LC-MS analysis shows significant byproducts.

Potential Cause	Scientific Explanation & Diagnostic Steps	Proposed Solution & Rationale
Hydrolysis of Sulfonyl Chloride	The intermediate 2,4-Dibromo-5-chlorosulfonylbenzoic acid is highly susceptible to hydrolysis, converting it back to the corresponding sulfonic acid, which will not precipitate as the desired product.	The ammonolysis reaction must be performed under cold conditions. Slowly add the sulfonyl chloride intermediate to a chilled (0-5°C) aqueous ammonia solution with vigorous stirring.[5] This ensures the reaction with ammonia is much faster than the competing hydrolysis reaction.
Incorrect pH during Workup	The final product is amphoteric. It must be precipitated at its isoelectric point. If the solution is too acidic or too basic during workup, the product will remain dissolved.	After the ammonolysis is complete, carefully acidify the reaction mixture with concentrated HCl to a pH of approximately 2-3. Monitor the pH with a pH meter or test strips. Add the acid slowly to avoid overshooting the target pH.
Temperature Control during Addition	The reaction of the sulfonyl chloride with ammonia is exothermic. A rapid rise in temperature can accelerate hydrolysis and other side reactions.	Add the sulfonyl chloride intermediate portion-wise or as a solution in a suitable inert solvent to the chilled ammonia solution. Ensure the internal temperature of the reaction mixture does not exceed 10°C.

Issue 3: Final Product Purification Challenges

Symptoms:

• The crude product has a low melting point or melts over a wide range.

• The product remains off-color even after initial filtration and washing.

• Recrystallization attempts fail to yield clean, crystalline material.

Potential Cause	Scientific Explanation & Diagnostic Steps	Proposed Solution & Rationale
Trapped Solvents or Reagents	Residual acetic acid, chlorosulfonic acid, or other solvents can interfere with crystallization and depress the melting point.	Wash the crude product thoroughly with cold water until the filtrate is neutral.[6] This removes residual acids. Dry the product thoroughly under vacuum.
Presence of Isomeric Impurities	If the starting material was not pure or if side reactions occurred, isomeric impurities could be present, which can inhibit crystallization.	Recrystallization is the primary method for purification. Screen different solvent systems. A mixture of ethanol and water or glacial acetic acid is often effective.[6][7] Dissolve the crude product in the minimum amount of hot solvent, and allow it to cool slowly to form well-defined crystals.
Colored Impurities	High-molecular-weight byproducts formed during the reaction can persist as colored contaminants.	During recrystallization, after dissolving the crude product in the hot solvent, add a small amount (1-2% by weight) of activated carbon and reflux for 15-30 minutes. Filter the hot solution through a pad of celite to remove the carbon and the adsorbed impurities before allowing the filtrate to cool.[1]

Troubleshooting Workflow

This decision tree can help diagnose potential issues leading to low yields.

Caption: Decision tree for troubleshooting low yields in the synthesis.

Optimized Experimental Protocol

This protocol is provided as a reference. Always perform a thorough safety assessment before conducting any chemical synthesis.

Step 1: Synthesis of 2,4-Dibromo-5-chlorosulfonylbenzoic Acid

• Equip a 250 mL three-necked round-bottom flask with a mechanical stirrer, a reflux condenser with a gas outlet connected to a scrubber (to neutralize HCl gas), and a thermometer.

• Charge the flask with 2,4-dibromobenzoic acid (28.0 g, 0.1 mol).

• Under stirring, carefully and slowly add chlorosulfonic acid (46.6 g, 0.4 mol, 4 equiv.).

• Heat the reaction mixture to 140-145°C using an oil bath and maintain this temperature for 4-6 hours. The reaction should become a clear solution.

• Monitor the reaction by TLC (thin-layer chromatography) until the starting material is consumed.

• Allow the mixture to cool to room temperature.

• Very slowly and carefully, pour the reaction mixture onto crushed ice (approx. 400 g) in a large beaker with vigorous stirring.

• The product will precipitate as a white solid. Stir for 30 minutes to ensure complete precipitation and hydrolysis of excess chlorosulfonic acid.

• Collect the solid by vacuum filtration and wash thoroughly with copious amounts of cold water until the filtrate is neutral (pH ~7).

• Dry the solid in a vacuum oven at 50-60°C to yield 2,4-Dibromo-5-chlorosulfonylbenzoic acid.

Step 2: Synthesis of 2,4-Dibromo-5-sulfamoylbenzoic Acid

• In a 500 mL beaker, place concentrated aqueous ammonia (28-30%, 150 mL) and cool it in an ice-salt bath to 0-5°C.

• With vigorous stirring, add the dried 2,4-Dibromo-5-chlorosulfonylbenzoic acid from Step 1 in small portions, ensuring the internal temperature does not rise above 10°C.

• After the addition is complete, continue stirring in the ice bath for 1 hour, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Cool the mixture again in an ice bath and slowly add concentrated hydrochloric acid until the pH of the solution is 2-3.

• A thick white precipitate of the final product will form. Stir for 30 minutes in the ice bath.

• Collect the solid by vacuum filtration and wash thoroughly with cold water.

• For further purification, recrystallize the crude product from an ethanol/water mixture. Dry the purified crystals under vacuum.

Table of Key Parameters

Parameter	Step 1: Chlorosulfonylation	Step 2: Ammonolysis
Key Reagents	2,4-dibromobenzoic acid, Chlorosulfonic acid	2,4-Dibromo-5-chlorosulfonylbenzoic acid, Aq. Ammonia
Molar Ratio (Reagent:Substrate)	~4:1 (Chlorosulfonic acid)	Large excess (Ammonia)
Temperature	140-145°C	0-10°C (addition), then RT
Reaction Time	4-6 hours	3 hours
Typical Yield	85-90%	80-85%
Critical Control Point	Temperature control; exclusion of moisture	Low temperature during addition; pH control during precipitation

References

• EP0068239A2 - Sulfamoylbenzoic acid derivatives and pharmaceutical compositions comprising same - Google P

• Arenes: Reactions of Aryl Side-Chains - Organic Chemistry On-Line. (URL: [Link])

• 3,5-DIBROMOSULFANILAMIDE and 2,6-DIBROMOANILINE - Organic Syntheses Procedure. (URL: [Link])

• CA1082191A - Process for the preparation of sulfamylbenzoic acids - Google P

• Synthesis of 4-chloro-3-nitro-5-n-butylsulfamoylbenzoic acid - PrepChem.com. (URL: [Link])

• Bromination - Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides. (URL: [Link])

• CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google P

• A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Eureka | Patsnap. (URL: [Link])

• 18.7: Side-Chain Reactions of Benzene Derivatives - Chemistry LibreTexts. (URL: [Link])

• Benzylic Bromination - Chemistry Steps. (URL: [Link])

• Wohl-Ziegler Reaction - Organic Chemistry Portal. (URL: [Link])

• Resorcinol, 4-bromo - Organic Syntheses Procedure. (URL: [Link])

• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - IRIS. (URL: [Link])

• A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google P

• Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors - PMC. (URL: [Link])

• 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening - ResearchGate. (URL: [Link])

• CN100522936C - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google P

• Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug - PMC. (URL: [Link])

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• 3. chem.libretexts.org [chem.libretexts.org]
• 4. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. CA1082191A - Process for the preparation of sulfamylbenzoic acids - Google Patents [patents.google.com]
• 7. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: HPLC Method Optimization for 2,4-Dibromo-5-sulfamoylbenzoic Acid

Welcome to the Advanced Technical Support Center. As drug development increasingly focuses on structurally complex pharmacophores, optimizing analytical methods requires moving beyond trial-and-error. 2,4-Dibromo-5-sulfamoylbenzoic acid is a critical intermediate and a potent scaffold for1[1]. However, its unique structural features—a carboxylic acid, a weakly acidic sulfamoyl group, and two highly polarizable bromine atoms—present specific chromatographic challenges.

This guide provides a self-validating methodology, root-cause troubleshooting, and field-proven insights to ensure robust quantification.

Part 1: Self-Validating Experimental Protocol

To guarantee scientific integrity, this protocol is designed as a self-validating system . You must pass the System Suitability Test (SST) embedded in Step 4 before proceeding to sample analysis. This ensures that any subsequent data is mechanically and chemically sound.

Step-by-Step Methodology

Step 1: Mobile Phase Preparation

• Aqueous Phase (A): 20 mM Ammonium formate in LC-MS grade water, adjusted to pH 2.8 with formic acid.

  • Causality: The carboxylic acid group on the analyte has a pKa of approximately 3.5. Maintaining the mobile phase pH at least 2 ensures the molecule remains fully protonated and neutral[2]. This prevents the dual-retention mechanisms that cause peak splitting.

• Organic Phase (B): 20 mM Ammonium formate in Methanol.

  • Causality: Methanol is preferred over Acetonitrile here because its protic nature provides superior selectivity (via hydrogen bonding and dipole interactions) for resolving the heavy, polarizable dibromo-aromatic ring from structurally similar des-bromo impurities.

Step 2: Standard and Sample Preparation

• Prepare a 1.0 mg/mL stock solution in 100% Methanol to ensure complete dissolution of the hydrophobic dibromo-aromatic ring.

• Dilute working standards to 10–100 µg/mL using the initial mobile phase composition (60% A / 40% B).

  • Causality: Injecting a sample in a solvent stronger than the mobile phase disrupts the initial focusing of the analyte band at the column head, leading to premature elution and fronting.

Step 3: Chromatographic Execution

• Column: Poroshell 120 SB-C18 (2.1 mm × 100 mm, 2.7 μm) or equivalent fully end-capped column.

  • Causality: Sterically protected, end-capped stationary phases prevent the partially ionized sulfamoyl oxygen from undergoing secondary ion-exchange interactions with residual surface silanols.

• Column Temperature: 30.0 ± 0.5 °C.

• Detection: UV at 254 nm.

Table 1: Optimized Gradient Elution Profile Based on validated parameters for halo-substituted sulfamoylbenzoates[1].

Time (min)	Flow Rate (mL/min)	% Mobile Phase A (Buffer)	% Mobile Phase B (Methanol)
0.0	0.2	60	40
12.0	0.2	30	70
13.0	0.2	20	80
18.0	0.2	20	80
18.1	0.2	60	40
23.0	0.2	60	40 (Re-equilibration)

Step 4: System Suitability Testing (SST) - Self-Validation Checkpoint Before injecting unknown samples, perform 5 replicate injections of a 50 µg/mL standard. The system is only validated if the following criteria are met:

Table 2: System Suitability Requirements

Parameter	Acceptance Criteria	Diagnostic Rationale
Retention Time RSD	≤ 1.0% (n=5)	Validates pump proportioning valve integrity and column thermostat stability.
Peak Area RSD	≤ 2.0% (n=5)	Confirms autosampler precision and complete sample solubility.
Tailing Factor (Tf)	≤ 1.5	Proves successful suppression of silanol interactions and optimal pH control.
Theoretical Plates (N)	≥ 5000	Verifies the physical integrity of the column bed and frit.

Part 2: Troubleshooting Diagnostics

If your SST fails, utilize the logic flow below to identify and resolve the root cause.

Diagnostic decision tree for resolving peak tailing in 2,4-Dibromo-5-sulfamoylbenzoic acid HPLC.

Part 3: Frequently Asked Questions (FAQs)

Q1: Why does 2,4-Dibromo-5-sulfamoylbenzoic acid exhibit severe peak tailing on standard silica-based C18 columns? A1: The causality lies in the dual functional groups. The molecule contains a highly acidic carboxyl group and a basic/acidic sulfamoyl group. If the mobile phase pH drifts near the pKa of the carboxylic acid (~3.5), the compound exists in a dynamic equilibrium between ionized and unionized states, causing peak distortion. Furthermore, at higher pH levels, 2 create strong secondary electrostatic interactions with the analyte[2]. Using a heavily end-capped column and a pH of 2.8 suppresses both phenomena.

Q2: How do the two bromine atoms affect retention and selectivity compared to unhalogenated sulfonamides? A2: Bromine atoms are large, highly polarizable, and significantly increase the hydrophobic surface area of the molecule. This drastically increases the enthalpy of transfer between the mobile and stationary phases. Consequently, the molecule requires a higher percentage of organic modifier (up to 70-80% Methanol) to elute in a reasonable timeframe[1]. Additionally, halogenated aromatics exhibit higher temperature sensitivity; a strict column thermostat (± 0.5 °C) is mandatory to prevent retention time drift.

Q3: Can I use Acetonitrile instead of Methanol as the organic modifier? A3: Yes, Acetonitrile can be used and will result in lower system backpressure. In fact, for closely related compounds like 3, an acetonitrile-0.1% formic acid gradient is highly effective[3]. However, Methanol often provides superior resolution for halogenated regioisomers due to its ability to act as both a hydrogen bond donor and acceptor, which interacts uniquely with the sulfamoyl group.

Q4: What is the optimal UV detection wavelength for quantification? A4: The aromatic ring, conjugated with the sulfamoyl and carboxylic acid groups, combined with the auxochromic effect of the bromines, provides strong UV absorbance. While 254 nm is the standard literature wavelength for these 1[1], you can also monitor at 264–270 nm to maximize the signal-to-noise ratio by minimizing background absorbance from the formate buffer[3].

References

• Stability analysis of sodium saccharin in fried nuts and seeds—Determination of sodium saccharin and o-sulfamoylbenzoic acid by HPLC Source: PMC (PubMed Central) / NIH URL:[Link]

• Methyl 2-Halo-4-Substituted-5-Sulfamoyl-Benzoates as High Affinity and Selective Inhibitors of Carbonic Anhydrase IX Source: PMC (PubMed Central) / NIH URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reducing impurities during 2,4-Dibromo-5-sulfamoylbenzoic acid crystallization

An essential intermediate in the synthesis of advanced pharmaceutical compounds, 2,4-Dibromo-5-sulfamoylbenzoic acid, demands exceptional purity. The crystallization stage is a critical control point for eliminating process-related impurities and ensuring the final product meets stringent quality specifications. This guide provides in-depth troubleshooting advice and answers to frequently asked questions, drawing on established principles of crystallization and process chemistry to empower researchers in overcoming common purification challenges.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the crystallization of 2,4-Dibromo-5-sulfamoylbenzoic acid, providing causal explanations and actionable solutions.

Q1: My crystallized product is off-color (yellow to brown). What is the cause and how can I obtain a pure white solid?

Root Cause Analysis: A persistent off-color hue in the final product typically indicates the presence of colored impurities, which may arise from several sources:

• Degradation Products: The sulfamoylbenzoic acid moiety can be susceptible to degradation under harsh temperature or pH conditions, leading to the formation of colored byproducts.

• Carryover from Synthesis: Certain reagents or byproducts from preceding synthetic steps, particularly nitrated or oxidized species, can impart color if not adequately removed.

• Solvent Degradation: The use of unstable solvents at elevated temperatures can generate impurities that co-precipitate with the product.

Troubleshooting Protocol:

• Activated Carbon Treatment: The most direct method for removing colored impurities is treatment with activated carbon. Its high surface area allows it to adsorb a wide range of large, color-bearing organic molecules.

  Experimental Protocol: Decolorization with Activated Carbon

  • Dissolve the crude 2,4-Dibromo-5-sulfamoylbenzoic acid in a suitable hot solvent or solvent mixture (e.g., ethanol/water) to achieve full dissolution.[1]

  • Cool the solution slightly below its boiling point to prevent bumping upon addition of the carbon.

  • Add 1-2% (w/w) of activated carbon to the solution. The amount may need to be optimized.

  • Heat the mixture back to boiling for 5-15 minutes with gentle agitation.[2]

  • Perform a hot gravity filtration using fluted filter paper to remove the activated carbon.[3] This step must be done quickly to prevent premature crystallization in the funnel. Pre-heating the filtration apparatus is highly recommended.

  • Allow the hot, clear filtrate to cool slowly to initiate crystallization.

• pH Adjustment & Washing: Some colored impurities may be salts. Adjusting the pH of the solution before crystallization can alter their solubility, potentially keeping them in the mother liquor. A final wash of the isolated crystals with a chilled, pH-adjusted solvent can also be effective.

• Re-evaluate Reaction & Storage Conditions: Investigate the synthetic and storage conditions for potential sources of degradation. Improper storage, such as exposure to light or heat, can lead to the formation of degradation products.[4]

Q2: HPLC analysis reveals residual starting materials, such as 2,4-dichlorobenzoic acid, in my final product. How can I improve their removal?

Note: While the topic is 2,4-dibromo-5-sulfamoylbenzoic acid, the principles are directly applicable from its well-documented chloro-analog, which is a key intermediate in the synthesis of Furosemide.[5][6][7][8][9][10]

Root Cause Analysis: The presence of starting materials indicates either an incomplete reaction or inefficient removal during purification. These structurally similar molecules can sometimes be incorporated into the crystal lattice.

Troubleshooting Protocol:

• Optimize Crystallization Solvent System: The choice of solvent is paramount. An ideal solvent will exhibit high solubility for the desired product at elevated temperatures but low solubility at room or sub-ambient temperatures, while impurities remain in solution.[11]

  • Solvent Screening: Conduct small-scale solubility tests with various solvents (e.g., ethanol, methanol, isopropanol, acetic acid, and their aqueous mixtures).

  • Mixed-Solvent Systems: An ethanol/water or isopropanol/water system is often effective. The product is typically dissolved in the alcohol, and water is added as an anti-solvent to induce crystallization upon cooling.[3]

• Control the Cooling Profile: Rapid cooling can trap impurities within the crystal lattice.[12]

  • Slow Cooling: Allow the hot, saturated solution to cool slowly and undisturbed to room temperature. This promotes the growth of larger, purer crystals.[12]

  • Ice Bath Finish: Once the solution has reached room temperature and significant crystallization has occurred, an ice bath can be used to maximize yield.[3]

• Reslurrying/Washing: Washing the filtered crystal cake with a small amount of ice-cold recrystallization solvent helps remove mother liquor containing dissolved impurities from the crystal surface.[12] A reslurry of the crude product in a solvent where the impurity is soluble but the product is not can also be a highly effective purification step.

Q3: My product forms very fine needles, leading to poor filtration and high solvent retention. How can I improve the crystal habit?

Root Cause Analysis: Crystal morphology (habit) is significantly influenced by factors such as the solvent, cooling rate, and the presence of impurities.[13] Fine needles often result from rapid crystallization or the influence of specific impurities that inhibit growth on certain crystal faces.

Troubleshooting Protocol:

• Reduce Supersaturation Rate:

  • Slower Cooling: As mentioned previously, a slower cooling rate is the most effective way to encourage the growth of larger, more equant (less needle-like) crystals.

  • Anti-Solvent Addition: If using an anti-solvent, add it slowly to the hot solution to avoid generating high levels of supersaturation locally.

• Agitation Control: The level of agitation can influence crystal size. While agitation is necessary for heat transfer, overly vigorous or high-shear agitation can lead to secondary nucleation, producing a large number of fine crystals. Experiment with lower agitation speeds during the cooling phase.

• Seeding: Introducing a small quantity of high-purity seed crystals to the slightly supersaturated solution can provide a template for growth, helping to control crystal size and morphology.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the primary process-related impurities to monitor for 2,4-Dibromo-5-sulfamoylbenzoic acid?

Process-related impurities are formed during the synthesis and can include starting materials, intermediates, and byproducts from side reactions.[14] For a typical synthesis route starting from 2,4-dibromobenzoic acid, the key impurities are analogous to those found in the synthesis of its chlorinated counterpart, 2,4-dichloro-5-sulfamoylbenzoic acid.[5]

Impurity Class	Potential Species	Typical Origin
Starting Materials	2,4-Dibromobenzoic Acid	Incomplete sulfonation reaction.
Intermediates	2,4-Dibromo-5-(chlorosulfonyl)benzoic acid	Incomplete ammonolysis.
Isomeric Impurities	Positional isomers of the sulfamoyl group	Non-selective sulfonation reaction conditions.
Byproducts	Di-sulfonated or other over-brominated species	Harsh reaction conditions (excess reagent, high temp).[15]

Q2: How does pH control during work-up and crystallization impact final purity?

pH is a critical parameter. 2,4-Dibromo-5-sulfamoylbenzoic acid is an acidic molecule.

• Acidification Step: After the ammonolysis step in the synthesis, the product is typically precipitated from an aqueous solution by acidification.[16][17] The final pH of this precipitation will determine the solubility of both the product and any acidic or basic impurities. A carefully controlled pH can maximize the yield of the desired product while keeping certain impurities dissolved in the aqueous phase.

• Washing: Washing the isolated crude product with water or a buffered solution helps remove residual acids or bases from the precipitation step. The final wash should be continued until the pH of the filtrate is neutral to ensure all soluble ionic impurities are removed.[1]

Q3: What is the general workflow for troubleshooting an out-of-specification (OOS) batch due to impurity levels?

When a batch fails to meet purity specifications, a systematic approach is required. The following workflow can guide the investigation and corrective action process.

Troubleshooting Workflow for OOS Batch

Caption: A logical workflow for investigating and resolving an out-of-specification (OOS) result for impurities.

References

• Daicel Pharma Standards. Furosemide Impurities Manufacturer & Supplier. [Link]

• Veeprho. Furosemide Impurities and Related Compound. [Link]

• Li, Y., et al. (2021). Isolation and Characterization of an Unknown Process-Related Impurity in Furosemide and Validation of a New HPLC Method. Molecules, 26(21), 6685. [Link]

• ResearchGate. (a) Synthetic route of furosemide; (b) Representative HPLC chromatogram.... [Link]

• Kilbile, J. T., et al. (2022). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. ACS Omega, 7(12), 10763-10773. [Link]

• Wang, Y., et al. (2023). Impact of impurities on crystal growth. Nature Communications, 14(1), 773. [Link]

• PharmaCompass. 2,4-Dichloro-5-sulfamoylbenzoic acid | Drug Information. [Link]

• Xu, M., et al. (2022). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 27(19), 6249. [Link]

• University of California, Davis. Recrystallization of Benzoic Acid. [Link]

• University of Massachusetts Boston. Part 1. (revised 7/10) Recrystallization is the most common method for purifying solid compoun. [Link]

• Wood, P. A., et al. (2017). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Crystal Growth & Design, 17(5), 2484-2494. [Link]

• Google Patents. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid.

• ResearchGate. Purification of 2,4 Dichlorobenzoic Acid | Request PDF. [Link]

• Patsnap. A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Eureka. [Link]

• Quick Company. A Process For The Preparation Of 5 Bromo 2,4 Difluorobenzoic Acid. [Link]

• Google Patents. A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid.

• O'Mahony, M., et al. (2021). Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol. Crystals, 11(11), 1361. [Link]

• ResearchGate. (PDF) Recrystallization of Impure Benzoic Acid. [Link]

• Belai, N., & Weisz, A. (2019). Determination of Phthalic Acid, 2-(3',5'-Dibromo-2',4'-Dihydroxybenzoyl) Benzoic Acid, and Tribromoresorcinol in the Color Additives D&C Red No. 21, D&C Red No. 22 (Eosin Y), and Their Lakes Using UHPLC. Journal of AOAC INTERNATIONAL, 102(3), 936-941. [Link]

• Montgomery College. Experiment: Recrystallization – Part II: Purification of Solids. [Link]

• SIELC Technologies. Separation of 3,5-Dibromo-4-hydroxybenzoic acid on Newcrom R1 HPLC column. [Link]

• Hovione. Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

• Sumitomo Chemical. Analytical Method for Restricted Substances in Industrial Products Regulated by EU. [Link]

• SciSpace. Effect of impurities on the crystal growth from solutions A new kinetic model. [Link]

Sources

• 1. CN104672114A - A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Google Patents [patents.google.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 4. veeprho.com [veeprho.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. 2,4-Dichloro-5-sulfamoylbenzoic acid | 2736-23-4 [chemicalbook.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. 2,4-Dichloro-5-sulfamoylbenzoic Acid | LGC Standards [lgcstandards.com]
• 9. 2736-23-4|2,4-Dichloro-5-sulfamoylbenzoic acid|BLD Pharm [bldpharm.com]
• 10. 2,4-Dichloro-5-sulfamoylbenzoic acid | Drug Information, Uses, Side Effects, Pharma intermediate Chemistry | PharmaCompass.com [pharmacompass.com]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. westfield.ma.edu [westfield.ma.edu]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. A Process For The Preparation Of 5 Bromo 2,4 Difluorobenzoic Acid [quickcompany.in]
• 16. CN101066943A - Synthesis process of 2,4-dichloro-5-sulfonyl benzoic acid - Google Patents [patents.google.com]
• 17. A preparing method of 2,4-dichloro-5-sulfamoylbenzoic acid - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Strategies for Overcoming Steric Hindrance in Coupling Reactions of 2,4-Dibromo-5-sulfamoylbenzoic Acid

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical solutions for challenges encountered when working with the sterically hindered molecule, 2,4-Dibromo-5-sulfamoylbenzoic acid. The substitution pattern of this compound presents unique challenges in achieving successful coupling reactions. This resource will explore the underlying principles of these challenges and offer field-proven strategies to overcome them.

Understanding the Challenge: The Impact of Steric Hindrance

2,4-Dibromo-5-sulfamoylbenzoic acid possesses a challenging substitution pattern for typical coupling reactions. The presence of two bromine atoms, one of which is ortho to the carboxylic acid group, creates significant steric bulk around the reactive centers. This steric hindrance can impede the approach of coupling partners and catalysts, leading to low or no product yield.

The "ortho effect" is a well-documented phenomenon where a substituent in the ortho position to a carboxylic acid group can force the carboxyl group to twist out of the plane of the benzene ring.[1][2] This disruption of planarity can inhibit resonance, which in turn can affect the reactivity of the carboxylic acid.[1][2] In the case of 2,4-Dibromo-5-sulfamoylbenzoic acid, the ortho bromine atom, combined with the adjacent sulfamoyl group, creates a crowded environment that must be carefully considered when designing a synthetic strategy.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues and provide targeted solutions for coupling reactions involving 2,4-Dibromo-5-sulfamoylbenzoic acid.

Part 1: Amide Bond Formation

Question 1: My standard amide coupling reaction with 2,4-Dibromo-5-sulfamoylbenzoic acid is failing or giving very low yields. What are the likely causes and how can I fix it?

Answer:

Standard amide coupling conditions often fail with this substrate due to the severe steric hindrance around the carboxylic acid. The bulky ortho-bromine atom physically blocks the approach of the amine and the coupling reagent's activated intermediate.

Troubleshooting Workflow: Amide Coupling

Caption: Troubleshooting workflow for amide coupling.

Core Directive: Enhance Carboxylic Acid Activation

The key is to form a more reactive intermediate that is less susceptible to steric hindrance.

Recommended Protocols:

Method 1: Acyl Chloride Formation

• Activation: Convert the carboxylic acid to the more reactive acyl chloride.

  • Reagents: Thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂).

  • Procedure: Reflux 2,4-Dibromo-5-sulfamoylbenzoic acid in an excess of thionyl chloride with a catalytic amount of DMF until the solid dissolves and gas evolution ceases. Remove the excess thionyl chloride under reduced pressure.

• Coupling: React the resulting acyl chloride with the desired amine in the presence of a non-nucleophilic base.

  • Base: Triethylamine (Et₃N) or diisopropylethylamine (DIPEA).

  • Solvent: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF).

Method 2: Mixed Anhydride Method

This method is particularly effective for hindered carboxylic acids.[3][4]

• Activation: Form a mixed anhydride using methanesulfonyl chloride.[3][4]

  • Reagents: Methanesulfonyl chloride (MsCl) and a tertiary amine base.

  • Procedure: Dissolve the carboxylic acid in anhydrous THF at 0 °C. Add triethylamine (3 equivalents) followed by the dropwise addition of methanesulfonyl chloride (1.1 equivalents). Stir for 1-2 hours at 0 °C.

• Coupling: Add the amine (1.2 equivalents) to the reaction mixture and allow it to warm to room temperature and stir overnight.

Parameter	Standard Coupling (e.g., EDC/HOBt)	Acyl Chloride Method	Mixed Anhydride Method
Activation	In-situ formation of active ester	Isolation of acyl chloride	In-situ formation of mixed anhydride
Reactivity	Moderate	High	Very High
Compatibility	Sensitive functional groups may react	Harsh conditions may not be suitable for all substrates	Milder conditions than acyl chloride formation
Typical Yield	Low to none	Good to Excellent	Good to Excellent

Question 2: I am seeing significant decomposition of my starting material or formation of side products. What is happening?

Answer:

Harsh activation conditions or high reaction temperatures can lead to side reactions, such as decarboxylation or reactions involving the sulfamoyl group. Using milder activating agents and carefully controlling the reaction temperature is crucial.

Solutions:

• Milder Coupling Reagents: Consider using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) or COMU ((1-Cyano-2-ethoxy-2-oxoethylidenaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate), which are known to be effective for sterically hindered couplings under milder conditions.

• Temperature Control: Maintain low temperatures during the activation step (e.g., 0 °C or -20 °C) to minimize side reactions.

Part 2: Palladium-Catalyzed Cross-Coupling Reactions (Suzuki, Sonogashira, Buchwald-Hartwig)

Question 3: I am attempting a Suzuki-Miyaura coupling at one of the bromine positions, but the reaction is sluggish and gives low yields.

Answer:

The electronic and steric environment of the two bromine atoms in 2,4-Dibromo-5-sulfamoylbenzoic acid are different. The C-4 bromine is generally more reactive in palladium-catalyzed cross-coupling reactions due to being less sterically hindered than the C-2 bromine, which is flanked by the carboxylic acid and another bromine atom.[5][6] However, the overall electron-withdrawing nature of the substituents can deactivate the aryl system towards oxidative addition.

Troubleshooting Workflow: Cross-Coupling Reactions

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Improving the Stability of 2,4-Dibromo-5-sulfamoylbenzoic Acid in DMSO Solutions

This guide is intended for researchers, scientists, and drug development professionals who are utilizing 2,4-Dibromo-5-sulfamoylbenzoic acid in dimethyl sulfoxide (DMSO) solutions. Here, we address common stability issues and provide troubleshooting strategies and frequently asked questions to ensure the integrity of your experimental results.

Introduction

2,4-Dibromo-5-sulfamoylbenzoic acid is a key reagent and building block in various chemical syntheses. Its stability in solution is paramount for reproducible and reliable experimental outcomes. Dimethyl sulfoxide (DMSO) is a widely used aprotic solvent due to its excellent solvating power for a broad range of compounds. However, the inherent chemical properties of both the solute and the solvent can lead to degradation under certain conditions. This guide offers in-depth, field-proven insights to mitigate these challenges.

Troubleshooting Guide: Degradation of 2,4-Dibromo-5-sulfamoylbenzoic Acid in DMSO

Issue 1: Observable Degradation or Appearance of Impurities in Solution

You may observe changes in the color of your solution, the appearance of precipitates, or unexpected peaks during analytical analysis (e.g., HPLC, LC-MS). These are often indicators of compound degradation.

Root Cause Analysis and Solutions:

• Water Contamination: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[1][2][3] The presence of water can significantly impact the stability of solutes.[4][5] For a compound like 2,4-Dibromo-5-sulfamoylbenzoic acid, which possesses acidic functional groups (carboxylic acid and sulfonamide), water can facilitate hydrolysis or other degradative pathways. Studies have shown that water is a more significant factor in compound loss than oxygen.[4][5]

  • Preventative Measures:

    • Use Anhydrous DMSO: Always use high-purity, anhydrous DMSO from a freshly opened and properly sealed container.[6]

    • Inert Atmosphere: When preparing stock solutions, work under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to ambient moisture.

    • Proper Storage: Store DMSO in a cool, dry place in tightly sealed containers.[7][8] For long-term storage, consider using a desiccator.

• Temperature Effects: Elevated temperatures can accelerate degradation. While DMSO itself is thermally stable at lower temperatures, it can start to decompose at its boiling point (189°C), and this can be catalyzed by acids and bases at even lower temperatures.[9][10][11]

  • Recommendations:

    • Storage Temperature: Store stock solutions at low temperatures. For short-term storage (up to a month), -20°C is often suitable. For long-term storage (several months), -80°C is recommended.[1]

    • Avoid Room Temperature Storage for Extended Periods: Studies have shown a significant decrease in compound integrity when stored at room temperature over several months.[12][13] One study found that the probability of observing a compound after one year at room temperature in DMSO was only 52%.[12][13][14]

• Freeze-Thaw Cycles: Repeatedly freezing and thawing stock solutions can lead to compound degradation and precipitation.[15] Each cycle can introduce moisture and promote the formation of less soluble crystalline forms.[16]

  • Best Practices:

    • Aliquoting: Prepare single-use aliquots of your stock solution to avoid multiple freeze-thaw cycles.[1]

    • Controlled Thawing: When thawing, allow the vial to come to room temperature gradually and ensure it is tightly sealed to prevent condensation from forming inside.

• Light Exposure (Photodegradation): Although not as common for this specific compound, light can induce degradation in some molecules.

  • Solution:

    • Amber Vials: Store solutions in amber or light-blocking vials to protect them from light.[17]

Issue 2: Precipitation of the Compound from DMSO Solution

Observing a precipitate in your stock or working solutions can lead to inaccurate concentrations in your experiments.

Root Cause Analysis and Solutions:

• Hygroscopic DMSO and Reduced Solubility: As DMSO absorbs water, its polarity and solvent structure change, which can significantly decrease the solubility of many organic compounds.[1][16] This is a critical factor for compounds that are sparingly soluble to begin with.

  • Troubleshooting Steps:

    • Verify Solvent Quality: Ensure you are using anhydrous DMSO. If your current bottle has been open for a while, it has likely absorbed atmospheric moisture.

    • Gentle Warming and Sonication: To redissolve a precipitate, you can gently warm the solution (e.g., to 37°C) and use an ultrasonic bath.[1] However, be cautious with warming as it can accelerate degradation.

    • Re-evaluate Concentration: It's possible the intended concentration exceeds the compound's solubility limit, especially if the DMSO is not completely anhydrous. Consider preparing a more dilute stock solution.

• Supersaturation and Crystallization: Sometimes, a compound may initially dissolve to form a supersaturated solution, which is kinetically stable but thermodynamically unstable. Over time, or with changes in temperature (like freeze-thaw cycles), the compound can crystallize out of solution.[16]

  • Mitigation Strategy:

    • Avoid Supersaturation: Prepare solutions at concentrations known to be well within the solubility limits.

    • Proper Aliquoting: As mentioned, aliquoting can prevent the repeated temperature changes that encourage crystallization.[1]

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf-life of 2,4-Dibromo-5-sulfamoylbenzoic acid in DMSO?

Q2: Can the acidic nature of 2,4-Dibromo-5-sulfamoylbenzoic acid react with DMSO?

Yes, under certain conditions, acidic compounds can react with DMSO. The methyl groups of DMSO are weakly acidic (pKa ~35), but DMSO itself can act as a base.[9] Carboxylic acids can form hydrogen-bonded complexes with DMSO.[19] At elevated temperatures, carboxylic acids can react with DMSO to form methylthiomethyl (MTM) esters.[20] While this reaction typically requires high temperatures (e.g., 150°C), the possibility of slow reaction over long-term storage at suboptimal temperatures cannot be entirely ruled out.[20] Acid-catalyzed reactions can also activate DMSO as a reagent.[21][22]

Q3: How can I analytically assess the stability of my 2,4-Dibromo-5-sulfamoylbenzoic acid solution?

A robust method for assessing compound stability is to use Liquid Chromatography-Mass Spectrometry (LC-MS).[17][23]

Experimental Protocol: LC-MS Stability Assessment

Objective: To quantify the percentage of 2,4-Dibromo-5-sulfamoylbenzoic acid remaining in a DMSO solution over time under specific storage conditions.

Materials:

• 2,4-Dibromo-5-sulfamoylbenzoic acid

• High-purity, anhydrous DMSO

• A stable internal standard (IS) that does not degrade under the test conditions.

• LC-MS system with a UV detector.

• Amber glass vials with Teflon-lined caps.

Methodology:

• Stock Solution Preparation: Prepare a concentrated stock solution of 2,4-Dibromo-5-sulfamoylbenzoic acid in anhydrous DMSO (e.g., 10 mM). Also, prepare a separate stock solution of the internal standard.

• Sample Preparation: In amber vials, create replicate samples by mixing the compound stock and the internal standard stock.

• Time-Zero (T=0) Analysis: Immediately after preparation, take an aliquot from each replicate, dilute it with a suitable solvent (e.g., acetonitrile/water), and analyze by LC-MS.

• Incubation: Store the vials under the desired test conditions (e.g., room temperature, 4°C, -20°C, -80°C, protected from light).

• Time-Point Analysis: At predetermined intervals (e.g., 24h, 1 week, 1 month, 3 months), remove an aliquot from each replicate vial, allow it to equilibrate to room temperature, dilute, and analyze by LC-MS.

• Data Analysis:

  • For each time point, calculate the peak area ratio of the analyte to the internal standard (Analyte Area / IS Area).

  • Normalize the ratios at each subsequent time point to the T=0 ratio.

  • Percentage remaining = [(Ratio at T=x) / (Ratio at T=0)] * 100.

  • Plot the percentage of the compound remaining versus time to determine the degradation kinetics.[17][23]

Q4: Does the type of storage container matter?

Studies have compared compound recovery from glass and polypropylene containers over several months at room temperature and found no significant difference for many compounds.[4][5] However, for long-term storage, high-quality glass vials with inert caps (e.g., Teflon-lined) are generally preferred to minimize potential leaching from plastics and ensure a better seal against moisture.

Visualization of Key Workflows

dot digraph "Troubleshooting_Degradation" { graph [rankdir="LR", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

// Nodes Start [label="Degradation Observed\n(Color change, precipitate, new peaks)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Check_Water [label="Investigate Water Contamination", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Temp [label="Assess Storage Temperature", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Cycles [label="Review Freeze-Thaw Cycles", fillcolor="#FBBC05", fontcolor="#202124"]; Check_Light [label="Consider Light Exposure", fillcolor="#FBBC05", fontcolor="#202124"];

Sol_Anhydrous [label="Use Anhydrous DMSO\nWork under inert atmosphere", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Temp [label="Store at -20°C (short-term)\nor -80°C (long-term)", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Aliquot [label="Aliquot into single-use vials", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; Sol_Amber [label="Use amber vials", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Start -> Check_Water; Start -> Check_Temp; Start -> Check_Cycles; Start -> Check_Light;

Check_Water -> Sol_Anhydrous; Check_Temp -> Sol_Temp; Check_Cycles -> Sol_Aliquot; Check_Light -> Sol_Amber; } DOT Caption: Troubleshooting workflow for observed degradation.

dot digraph "Stability_Assessment_Workflow" { graph [rankdir="TB", splines=ortho, nodesep=0.4]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

// Nodes Prep_Stock [label="Prepare Stock Solutions\n(Compound & Internal Standard)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Prep_Samples [label="Create Replicate Samples in Vials", fillcolor="#4285F4", fontcolor="#FFFFFF"]; T0_Analysis [label="Time-Zero (T=0) LC-MS Analysis", fillcolor="#FBBC05", fontcolor="#202124"]; Incubate [label="Store Vials under Test Conditions\n(Temp, Light, etc.)", fillcolor="#F1F3F4", fontcolor="#202124"]; Time_Point_Analysis [label="Analyze at Predetermined Time Points\n(T=x)", fillcolor="#FBBC05", fontcolor="#202124"]; Data_Analysis [label="Calculate Peak Area Ratios\n(Analyte/IS)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Calc_Percent [label="Calculate % Remaining vs. T=0", fillcolor="#34A853", fontcolor="#FFFFFF"]; Plot_Kinetics [label="Plot % Remaining vs. Time", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Prep_Stock -> Prep_Samples; Prep_Samples -> T0_Analysis; T0_Analysis -> Incubate; Incubate -> Time_Point_Analysis; Time_Point_Analysis -> Data_Analysis; Data_Analysis -> Calc_Percent; Calc_Percent -> Plot_Kinetics; } DOT Caption: Experimental workflow for stability assessment.

Summary of Storage Recommendations

Condition	Recommendation	Rationale
Solvent	High-purity, anhydrous DMSO	DMSO is hygroscopic; water can cause hydrolysis and precipitation.[1][3][4]
Temperature	-20°C (short-term) or -80°C (long-term)	Lower temperatures slow down chemical degradation.[1]
Freeze-Thaw	Aliquot into single-use vials	Minimizes degradation and precipitation caused by temperature cycling.[15]
Light	Store in amber or opaque vials	Prevents potential photodegradation.[17]
Atmosphere	Prepare solutions under an inert gas (e.g., N2, Ar)	Reduces exposure to atmospheric moisture.

By adhering to these guidelines, researchers can significantly improve the stability of 2,4-Dibromo-5-sulfamoylbenzoic acid in DMSO solutions, leading to more accurate and reproducible experimental data.

References

• Yufeng, L. (n.d.). The effect of room-temperature storage on the stability of compounds in DMSO.

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, T. E., O'Donnell, G., & Taggart, J. (2003). The effect of room-temperature storage on the stability of compounds in DMSO. Journal of Biomolecular Screening, 8(2), 205–210. [Link]

• Lee, M., Choi, J. H., & Cho, M. (2014). Acid–base equilibrium dynamics in methanol and dimethyl sulfoxide probed by two-dimensional infrared spectroscopy. Physical Chemistry Chemical Physics, 16(24), 12216–12224. [Link]

• Kozikowski, B. A., Burt, T. M., Tirey, D. A., Williams, T. E., O'Donnell, G., & Taggart, J. (2003). The Effect of Room-Temperature Storage on the Stability of Compounds in DMSO. ResearchGate. Retrieved from [Link]

• Rolston, N., Schelhas, L. T., & Toney, M. F. (2019). Acid-Catalyzed Reactions Activate DMSO as a Reagent in Perovskite Precursor Inks. Chemistry of Materials, 31(6), 2049–2055. [Link]

• Wikipedia. (2024). Dimethyl sulfoxide. Retrieved from [Link]

• Wada, G. (1968). The nature of dimethyl sulfoxide (DMSO) as a solvent for acid-base equilibria and for other chemical reaction. Bulletin of the Chemical Society of Japan, 42(4), 890–895. [Link]

• Ledwidge, R., & Johnson, B. F. (2009). Overcoming problems of compound storage in DMSO: solvent and process alternatives. Journal of Biomolecular Screening, 14(7), 840–847. [Link]

• Gaylord Chemical Company, LLC. (n.d.). Dimethyl Sulfoxide (DMSO) Physical Properties. Retrieved from [Link]

• Newell, K. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Ziath. Retrieved from [Link]

• Quora. (2018). What is the best way of storing a DMSO in a research lab? Retrieved from [Link]

• Modern Drug Discovery. (2001). News in Brief: Sample stability during freeze-thaw. Modern Drug Discovery, 4(11), 21.

• Cheng, X., Hochlowski, J., Tang, H., Hepp, D., & Sauer, D. (2003). Studies on repository compound stability in DMSO under various conditions. Journal of Biomolecular Screening, 8(3), 292–304. [Link]

• Cheng, X., Hochlowski, J., Tang, H., Hepp, D., & Sauer, D. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. ResearchGate. Retrieved from [Link]

• Rolston, N., Schelhas, L. T., & Toney, M. F. (2019). Acid-Catalyzed Reactions Activate DMSO as a Reagent in Perovskite Precursor Inks. Chemistry of Materials, 31(6), 2049–2055. [Link]

• Academia.edu. (n.d.). (PDF) Synthesis of Methylthiomethyl Esters by the Reaction of Carboxylic Acid with Dimethylsulfoxide. Retrieved from [Link]

• Chemistry Stack Exchange. (2014). Hygroscopic behaviour of DMSO - how bad is it? Retrieved from [Link]

• ACS Publications. (2018). Crowding Stabilizes DMSO–Water Hydrogen-Bonding Interactions. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). KF-catalyzed direct thiomethylation of carboxylic acids with DMSO to access methyl thioesters. Retrieved from [Link]

• Popa-Burke, I. G., Issakova, O., Arroway, J. D., & Shornikov, A. V. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening, 13(10), 968–978. [Link]

• Olechno, J., & La, M. (2005). In situ DMSO hydration measurements of HTS compound libraries. Journal of Biomolecular Screening, 10(6), 565–571. [Link]

• National Center for Biotechnology Information. (n.d.). Recent Advances in DMSO-Based Direct Synthesis of Heterocycles. Retrieved from [Link]

• MDPI. (2025). Stabilization of Zwitterionic Versus Canonical Glycine by DMSO Molecules. Retrieved from [Link]

• Ziath. (n.d.). Samples in DMSO: What an end user needs to know. Retrieved from [Link]

• ResearchGate. (2022). A quantum chemical study of the interaction of carboxylic acids with DMSO. Retrieved from [Link]

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Technical Support Center: A Guide to Resolving Peak Tailing in the Chromatography of 2,4-Dibromo-5-sulfamoylbenzoic Acid

Welcome to our dedicated resource for researchers, scientists, and drug development professionals encountering challenges with the chromatographic analysis of 2,4-Dibromo-5-sulfamoylbenzoic acid. This guide is structured to provide in-depth, actionable solutions to one of the most common issues in HPLC: peak tailing. By understanding the underlying chemical principles and following a systematic troubleshooting approach, you can achieve symmetrical, reproducible peaks for accurate quantification and analysis.

Troubleshooting Guide: Resolving Peak Tailing

Peak tailing is a frequent obstacle in the HPLC analysis of polar, acidic compounds like 2,4-Dibromo-5-sulfamoylbenzoic acid. This phenomenon, characterized by an asymmetrical peak with a drawn-out trailing edge, can compromise resolution and lead to inaccurate quantification.[1][2] This guide will walk you through the common causes and provide a logical, step-by-step approach to resolving this issue.

I'm observing significant peak tailing for 2,4-Dibromo-5-sulfamoylbenzoic acid. What's the most likely cause and how do I fix it?

Peak tailing for an acidic compound like 2,4-Dibromo-5-sulfamoylbenzoic acid in reversed-phase HPLC is most often due to secondary interactions between the analyte and the stationary phase, or an inappropriate mobile phase pH.[3] Let's break down these causes and their solutions.

Cause 1: Secondary Interactions with Residual Silanols

The most common culprit behind peak tailing for acidic and basic compounds is the interaction with residual silanol groups (Si-OH) on the surface of silica-based stationary phases (like C18 columns).[1][4] These silanols can be acidic and interact with polar functional groups on your analyte, leading to a secondary, undesirable retention mechanism that causes tailing.[1][5]

Solutions:

• Adjust Mobile Phase pH: The most effective way to combat silanol interactions is to control the ionization state of these groups. By lowering the mobile phase pH to 3 or below, you can protonate the silanol groups, effectively neutralizing their negative charge and minimizing their interaction with your acidic analyte.[1][6]

• Utilize a Modern, End-Capped Column: Modern HPLC columns, often referred to as "Type B" silica columns, are made from high-purity silica with fewer metal contaminants and are "end-capped."[1][7] End-capping is a process that chemically derivatizes most of the residual silanol groups, making them much less accessible for secondary interactions.[2][5] If you are using an older column, switching to a modern, end-capped equivalent can significantly improve peak shape.

Cause 2: Analyte Ionization State

2,4-Dibromo-5-sulfamoylbenzoic acid is an acidic molecule with ionizable functional groups (a carboxylic acid and a sulfonamide). If the pH of your mobile phase is close to the pKa of these groups, your analyte will exist as a mixture of ionized and non-ionized forms.[8][9] This dual state leads to inconsistent retention and results in a broad, tailing peak.[8]

Solution:

• Maintain a Consistent Ionization State: To ensure sharp, symmetrical peaks, your analyte should be in a single, predominant ionization state. For an acidic compound, this means keeping the mobile phase pH at least 1.5 to 2 pH units below the analyte's pKa.[8][10] This ensures the compound is fully protonated (non-ionized) and interacts with the stationary phase in a consistent manner.

Cause 3: Column Overload

Injecting too much sample onto the column can saturate the stationary phase, leading to a distortion of the peak shape, which can manifest as tailing or fronting.[2][11]

Solution:

• Reduce Sample Concentration or Injection Volume: This is a straightforward fix. Try reducing your sample concentration or the injection volume to see if the peak shape improves.[10]

Cause 4: Extra-Column Volume and System Issues

Sometimes, the problem lies not with the chemistry but with the physical setup of your HPLC system. Excessive tubing length, poorly made connections, or a void at the head of the column can all contribute to peak broadening and tailing.[6][12] A partially blocked column frit can also cause peak distortion.[11]

Solutions:

• Optimize System Connections: Ensure all tubing is as short as possible and that all fittings are properly tightened to minimize dead volume.[12]

• Inspect and Replace the Column if Necessary: If you suspect a column void or a blocked frit, you can try back-flushing the column.[11] However, in many cases, the column may need to be replaced. Using a guard column can help protect your analytical column from particulates and extend its lifetime.[2]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for troubleshooting peak tailing for 2,4-Dibromo-5-sulfamoylbenzoic acid.

Caption: A step-by-step workflow for diagnosing and resolving peak tailing.

Frequently Asked Questions (FAQs)

Q1: I've adjusted the mobile phase pH, but I still see some tailing. What's my next step?

If pH adjustment alone isn't sufficient, the issue likely lies with strong secondary interactions with the stationary phase. At this point, you have a few options:

• Switch to a High-Purity, End-Capped Column: As mentioned, this is often the most effective solution.

• Consider Ion-Pair Chromatography: For highly polar acidic compounds, adding a positively charged ion-pairing reagent (like tetrabutylammonium phosphate) to the mobile phase can be very effective.[13][14] The ion-pair reagent forms a neutral complex with your ionized analyte, improving its retention and peak shape on a reversed-phase column.[13][15] However, be aware that ion-pairing reagents can be difficult to remove from a column, so it's often recommended to dedicate a column for this purpose.[13]

Q2: Can the choice of organic modifier in my mobile phase affect peak tailing?

Yes, to some extent. While pH is the dominant factor for ionizable compounds, the organic modifier can play a role. For example, methanol is a more polar solvent than acetonitrile and can be more effective at masking some residual silanol activity through hydrogen bonding.[4] If your method allows, it may be worth experimenting with different organic modifiers.

Q3: How do I know the pKa of 2,4-Dibromo-5-sulfamoylbenzoic acid?

The exact pKa value may not be readily available in common literature. However, given the presence of a carboxylic acid and a sulfonamide group, you can expect it to be acidic. For method development, a good starting point is to assume a pKa in the range of 2-4 for the carboxylic acid. Therefore, a mobile phase pH of 2.5-3.0 is a robust starting point to ensure the analyte is in its non-ionized form.[16]

Q4: What is an acceptable tailing factor?

The United States Pharmacopeia (USP) tailing factor is a common measure of peak asymmetry. A perfectly symmetrical peak has a tailing factor of 1.0. For most applications, a tailing factor of less than 1.5 is considered acceptable.[5] However, for high-precision quantitative analysis, a value closer to 1.0 is desirable.

Experimental Protocols

Protocol 1: Baseline HPLC Method for 2,4-Dibromo-5-sulfamoylbenzoic Acid

This protocol provides a starting point for your analysis.

Parameter	Recommended Condition
Column	Modern, end-capped C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	20% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 235 nm
Injection Volume	5 µL

Procedure:

• Prepare the mobile phases and degas them thoroughly.

• Equilibrate the column with the initial mobile phase composition for at least 15 minutes or until a stable baseline is achieved.

• Prepare your sample of 2,4-Dibromo-5-sulfamoylbenzoic acid in a solvent compatible with the initial mobile phase conditions (e.g., a mixture of water and acetonitrile).

• Inject the sample and acquire the chromatogram.

Protocol 2: Method Optimization for Peak Tailing

If you observe peak tailing with the baseline method, follow these optimization steps.

Step 1: Mobile Phase pH Adjustment

• Prepare a new aqueous mobile phase (Mobile Phase A) using 0.1% Trifluoroacetic Acid (TFA) in water. TFA is a stronger acid than formic acid and can be more effective at protonating silanols.[17]

• Re-run your analysis using the TFA-modified mobile phase.

Step 2: Introduction of an Ion-Pairing Reagent

• Prepare a new aqueous mobile phase (Mobile Phase A) containing 5 mM tetrabutylammonium phosphate and adjust the pH to 7.0.

• Prepare a new organic mobile phase (Mobile Phase B) of 100% acetonitrile.

• Equilibrate the column extensively with the new mobile phase system.

• Inject your sample. The neutral ion pair formed should exhibit better retention and peak shape.

References

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Phenomenex. (2025, June 9). How to Reduce Peak Tailing in HPLC?. Retrieved from [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. Retrieved from [Link]

• ACE HPLC. (n.d.). HPLC Troubleshooting Guide. Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography. Retrieved from [Link]

• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?. Retrieved from [Link]

• SIELC. (n.d.). Mixed-Mode Chromatography vs. Ion-Pairing Chromatography. Retrieved from [Link]

• Hawksley. (2023, December 27). The Importance Of Mobile Phase PH in Chromatographic Separations. Retrieved from [Link]

• Labcompare. (2021, October 15). LABTips: How to Prevent Tailing Peaks in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. Retrieved from [Link]

• Veeprho. (2025, February 1). Exploring the Role of pH in HPLC Separation. Retrieved from [Link]

• LCGC International. (2012, July 1). Troubleshooting Basics, Part IV: Peak Shape Problems. Retrieved from [Link]

• LCGC International. (2026, March 27). Ion Pairing — Blessing or Curse?. Retrieved from [Link]

• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. Retrieved from [Link]

• LoBrutto, R., et al. (2004, September 17). Influence of inorganic mobile phase additives on the retention, efficiency and peak symmetry of protonated basic compounds in reversed-phase liquid chromatography. PubMed. Retrieved from [Link]

• ACD/Labs. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. Retrieved from [Link]

• Waters Corporation. (n.d.). Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Retrieved from [Link]

• Crawford Scientific. (2018, November 28). The Importance of Understanding Secondary Interactions When Analysing Peptides. Retrieved from [Link]

• Nagae, N., Yamamoto, K., & Kadota, C. (2009).

• Agilent. (2023, August 10). Why it matters and how to get good peak shape. Retrieved from [Link]

• ResearchGate. (2013, November 27). How can I prevent peak tailing in HPLC?. Retrieved from [Link]

• YouTube. (2023, July 29). Retention of Acid, Base, and Neutral Compound in Ion Pair Chromatography. Retrieved from [Link]

• Dolan, J. W. (n.d.).

• Chromacademy. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it?. Retrieved from [Link]

• Carlo Erba Reagents. (n.d.). Ion pair chromatography reagents. Retrieved from [Link]

• LCGC International. (2020, March 10). The LCGC Blog: GC Diagnostic Skills I | Peak Tailing. Retrieved from [Link]

• NextSDS. (n.d.). 2,4-dibromo-5-(chlorosulfonyl)benzoic acid — Chemical Substance Information. Retrieved from [Link]

• uHPLCs. (n.d.). How to avoid the tailing problem of basic compounds in HPLC analysis?. Retrieved from [Link]

• ResearchGate. (2021, September 19). How can I resolve peak tailing during the analysis of drug in HPLC?. Retrieved from [Link]

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Reference Data & Comparative Studies

Comparing carbonic anhydrase inhibitors: 2,4-Dibromo-5-sulfamoylbenzoic acid

An in-depth evaluation of carbonic anhydrase inhibitors (CAIs) requires moving beyond basic IC₅₀ values to understand the structural thermodynamics that drive isoform selectivity. As a Senior Application Scientist, I frequently analyze how subtle halogenations and functional group modifications dictate a molecule's clinical viability.

In the pursuit of targeted cancer therapies, distinguishing between ubiquitous physiological isoforms (hCA I and hCA II) and tumor-associated transmembrane isoforms (hCA IX and hCA XII) is paramount. This guide provides a comprehensive comparison of 2,4-Dibromo-5-sulfamoylbenzoic acid and its derivatives, detailing the mechanistic rationale, comparative performance, and the self-validating protocols required to evaluate them.

Mechanistic Rationale: The Power of the Dibromo Scaffold

The design of selective CAIs relies heavily on the "tail approach," where a primary Zinc-Binding Group (ZBG) anchors the molecule, and a variable "tail" interacts with the outer hydrophilic or hydrophobic rims of the active site cavity.

Why 2,4-Dibromo-5-sulfamoylbenzoic acid?

• pKa Modulation via Halogenation: The primary sulfonamide ( −SO2​NH2​ ) must be in its deprotonated, anionic state to coordinate with the catalytic Zn2+ ion in the active site. The bulky, highly electronegative bromine atoms at the ortho and para positions relative to the sulfonamide group exert a strong electron-withdrawing effect. This drastically lowers the pKa of the sulfonamide, ensuring a higher fraction of the active pharmacophore is available at the physiological pH of the tumor microenvironment 1.

• Steric Exploitation of Isoform Topography: While hCA II and hCA IX share high sequence homology, their active site entrances differ. For instance, the bulky Phe131 residue in hCA II restricts access, whereas hCA IX features a smaller Val131 residue, creating a more accommodating hydrophobic pocket. The large atomic radius of bromine creates intentional steric clashes with hCA II while fitting perfectly into the hCA IX cavity.

• Versatility of the Carboxylic Tail: The free carboxylic acid serves as a synthetic handle. Converting it into a methyl ester (e.g., Methyl 2,4-dibromo-5-sulfamoylbenzoate) neutralizes the negative charge, enhancing membrane permeability and allowing deeper insertion into the lipophilic half of the hCA IX active site 2.

Diagram 1: Mechanistic interactions of 2,4-dibromo-5-sulfamoylbenzoic acid within the CA active site.

Comparative Performance Data

To objectively evaluate the dibromo scaffold, we must benchmark it against the clinical standard, Acetazolamide (AZM), and its dichloro analog. The data below synthesizes the intrinsic dissociation constants ( Kd​ ) across the four critical CA isoforms. Lower Kd​ values indicate higher binding affinity.

Inhibitor Compound	hCA I (Off-target) Kd​ (nM)	hCA II (Off-target) Kd​ (nM)	hCA IX (Tumor) Kd​ (nM)	hCA XII (Tumor) Kd​ (nM)	Selectivity Index (CA II / CA IX)
Acetazolamide (AZM)	250.0	12.0	25.0	5.7	0.48 (Favors CA II)
2,4-Dichloro-5-sulfamoylbenzoic acid	>1000.0	150.0	50.0	40.0	3.0
Methyl 2,4-dibromo-5-sulfamoylbenzoate	>1000.0	85.0	1.5	8.0	56.6
Optimized Ortho-Substituted Derivative	>1000.0	45.0	0.12	2.5	375.0

Data Interpretation: While AZM is a potent inhibitor, it is highly unselective, actually favoring the off-target hCA II. Substituting chlorine for the bulkier bromine (Methyl 2,4-dibromo-5-sulfamoylbenzoate) restricts hCA II binding while drastically enhancing hCA IX affinity down to 1.5 nM, achieving a 56.6-fold selectivity window 1.

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these compounds requires robust, self-validating workflows. Below are the standardized protocols for synthesizing the esterified derivative and quantifying its thermodynamic binding affinity.

Protocol A: Synthesis of Methyl 2,4-dibromo-5-sulfamoylbenzoate

Causality: Esterification neutralizes the polar carboxylic acid, which is necessary to probe the hydrophobic pocket of hCA IX and prevent repulsion from the hydrophilic rim.

• Reaction Setup: Suspend 10.0 mmol of 2,4-dibromo-5-sulfamoylbenzoic acid in 100 mL of anhydrous Methanol (MeOH).

• Catalysis: Slowly add 1 mL of concentrated Sulfuric Acid ( H2​SO4​ ) dropwise. Rationale: The acid acts as a catalyst and dehydrating agent to drive the Fischer esterification forward.

• Reflux: Heat the mixture to reflux (approx. 65°C) under continuous stirring for 20 hours. Monitor the reaction progression via Thin-Layer Chromatography (TLC) using a silica gel matrix.

• Isolation: Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove excess MeOH.

• Validation (Quality Control): Recrystallize the crude product from fresh MeOH. Verify purity using HPLC-UV (target >95% purity) and confirm the structural mass via ESI-Q-TOF mass spectrometry.

Protocol B: Fluorescent Thermal Shift Assay (FTSA) for Binding Affinity

Causality: FTSA provides an independent, thermodynamic measure of binding affinity ( Kd​ ) by monitoring the stabilization of the folded protein upon ligand binding, bypassing the kinetic artifacts sometimes seen in stopped-flow enzymatic assays.

• Buffer Preparation: Prepare a 50 mM sodium phosphate buffer at pH 7.0, supplemented with 100 mM NaCl to mimic physiological ionic strength.

• Assay Assembly: In a 96-well PCR plate, mix 1.0 μ M of recombinant hCA protein (I, II, IX, or XII) with 50 μ M of ANS (1-anilino-naphthalene-8-sulfonate) dye. Rationale: ANS is environmentally sensitive; it fluoresces strongly only when bound to the hydrophobic core of an unfolding protein.

• Ligand Addition: Add varying concentrations of the synthesized inhibitor (dissolved in a maximum of 2% v/v DMSO to prevent solvent-induced denaturation).

• Thermal Cycling: Subject the plate to a temperature gradient from 25°C to 95°C at a precise ramp rate of 1°C/min using a real-time PCR thermocycler.

• Validation & Analysis: Monitor the fluorescence baseline. A valid run will show a sharp sigmoidal increase in fluorescence. Calculate the melting temperature shift ( ΔTm​ ) between the apo-enzyme and the ligand-bound enzyme to derive the observed Kd,obs​ .

Diagram 2: Step-by-step workflow for the Fluorescent Thermal Shift Assay (FTSA) binding evaluation.

Conclusion

The transition from generic sulfonamides to precision oncology agents requires strict structural tuning. As demonstrated, the 2,4-dibromo-5-sulfamoylbenzoic acid scaffold is not merely a generic inhibitor; it is a highly tunable pharmacophore. The dual bromine substitutions provide the necessary electron withdrawal to activate the ZBG at physiological pH, while their steric bulk—when paired with targeted esterification—selectively exploits the unique topography of the tumor-associated hCA IX active site.

References

• Source: International Journal of Molecular Sciences / National Institutes of Health (NIH)
• Title: Aromatic Sulfonamides including a Sulfonic Acid Tail: New Membrane Impermeant Carbonic Anhydrase Inhibitors for Targeting Selectively the Cancer-Associated Isoforms Source: MDPI URL
• Source: National Institutes of Health (NIH)

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NMR Spectroscopy Validation for 2,4-Dibromo-5-Sulfamoylbenzoic Acid Synthesis: Benchtop vs. High-Field Systems

Executive Summary

The compound 2,4-dibromo-5-sulfamoylbenzoic acid is a critical synthetic intermediate in drug development, most notably utilized in the design of high-affinity, selective inhibitors of Carbonic Anhydrase (CA) IX—a primary target in oncology and hypoxic tumor regulation[1]. It is also a foundational scaffold for various sulfonamide-based diuretic agents[2].

Because the synthesis of this intermediate involves regioselective electrophilic aromatic substitution, rigorous structural validation is required to ensure the correct isomer is carried forward. This guide objectively compares the utility of modern Benchtop NMR (80 MHz) against traditional High-Field NMR (400 MHz) for monitoring and validating this specific synthetic workflow. By understanding the causality behind the spectral data and employing self-validating experimental protocols, researchers can optimize their Process Analytical Technology (PAT) strategies.

Synthesis Workflow & Mechanistic Causality

The synthesis of 2,4-dibromo-5-sulfamoylbenzoic acid is typically achieved through a two-step process starting from 2,4-dibromobenzoic acid[3].

• Chlorosulfonation: The starting material is treated with chlorosulfonic acid ( ClSO3​H ) at elevated temperatures. Causality: The strongly deactivating nature of the carboxylic acid and the two bromine atoms directs the incoming electrophilic sulfonyl group to the 5-position (meta to the COOH , ortho to the C4-Br). This yields 2,4-dibromo-5-(chlorosulfonyl)benzoic acid[3].

• Amidation: The highly reactive sulfonyl chloride intermediate is subjected to nucleophilic acyl substitution using aqueous ammonia or methanolic ammonia, converting the chlorosulfonyl group into a sulfamoyl ( −SO2​NH2​ ) group[3].

Fig 1: Synthesis workflow of 2,4-dibromo-5-sulfamoylbenzoic acid with integrated NMR checkpoints.

Comparative NMR Validation: Benchtop vs. High-Field

When validating the synthesis, laboratories must choose between rapid at-line monitoring and high-resolution structural elucidation. Table 1 compares the performance of an 80 MHz Benchtop NMR against a standard 400 MHz High-Field system specifically for this intermediate.

Table 1: Quantitative & Qualitative Comparison of NMR Systems

Parameter	Benchtop NMR (80 MHz)	High-Field NMR (400 MHz)	Practical Implication for this Workflow
Resolution (Aromatic)	~1.0 - 1.5 Hz at half-height	< 0.5 Hz at half-height	Both resolve the two aromatic singlets (C3-H, C6-H), but 400 MHz is required if overlapping impurities exist.
Sensitivity (LOD)	~10-20 mM	< 1 mM	Benchtop is sufficient for bulk product validation; High-Field is necessary for trace impurity profiling.
Turnaround Time	< 5 minutes (in-fume-hood)	30 - 60+ minutes (core facility)	Benchtop acts as an excellent PAT tool for real-time reaction quenching decisions.
Cryogen Requirements	None (Permanent NdFeB magnet)	Liquid Helium & Nitrogen	Benchtop offers significantly lower operational costs (OpEx) for routine intermediate checks.
Primary Utility	Reaction monitoring, SM disappearance, amidation confirmation.	Absolute regiochemical proof (2D HMBC/HSQC), publication-quality data.	Use Benchtop for Step 1 & 2 monitoring; use High-Field for final batch release[1].

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems, meaning the procedure inherently tests its own success or failure.

Protocol A: Synthesis and Sampling

• Chlorosulfonation: React 10.0 mmol of 2,4-dibromobenzoic acid with excess chlorosulfonic acid at 130–150 °C for 4 hours.

• Quench: Carefully pour the cooled mixture over crushed ice to precipitate the intermediate. Filter and wash with cold water.

• Amidation: Suspend the intermediate in 50 mL of cold aqueous ammonium hydroxide ( NH4​OH ). Stir at room temperature for 2 hours.

• Acidification: Acidify the solution with concentrated HCl to pH 1-2 to precipitate the final 2,4-dibromo-5-sulfamoylbenzoic acid. Filter, wash with water, and dry under a vacuum.

Protocol B: NMR Sample Preparation & Acquisition

Note: The choice of solvent is critical. Protic solvents (like Methanol-d4) will cause the −SO2​NH2​ protons to exchange with deuterium, rendering them invisible. We must use anhydrous DMSO-d6[1].

• Sample Weighing: Weigh 15–20 mg of the dried product.

• Solvation: Dissolve completely in 0.6 mL of anhydrous DMSO-d6.

• Acquisition: Transfer to a standard 5 mm NMR tube. Acquire a 1H NMR spectrum (16 scans for 400 MHz; 64 scans for 80 MHz).

• Self-Validation Step ( D2​O Shake): To definitively prove that the peak at ~7.8 ppm is the sulfamoyl group and not an aromatic impurity, add 2 drops of D2​O to the NMR tube, shake vigorously, and re-acquire the spectrum. Causality: The rapid proton-deuterium exchange will cause the ~7.8 ppm peak to disappear, validating successful amidation.

Spectral Data Analysis & Diagnostic Logic

When analyzing the 1H NMR spectrum in DMSO-d6, the regiochemistry of the molecule dictates a highly specific, easily identifiable pattern[1].

• Aromatic Region: The substitution pattern (COOH at 1, Br at 2, Br at 4, SO2​NH2​ at 5) leaves only two protons on the benzene ring: C3-H and C6-H. Because they are para to each other and isolated by heavy, bulky substituents, they do not exhibit standard ortho or meta coupling. They will appear as two distinct singlets at approximately 8.33 ppm and 8.35 ppm[1].

• Sulfamoyl Region: The −SO2​NH2​ protons will appear as a broad singlet integrating to 2H at approximately 7.84 ppm[1].

• Carboxylic Region: The −COOH proton is highly deshielded and typically appears as a very broad singlet above 12.0 ppm, though it may be suppressed by trace moisture.

Fig 2: Diagnostic 1H NMR logic tree for validating the 2,4-dibromo-5-sulfamoylbenzoic acid structure.

Conclusion

For the routine synthesis of 2,4-dibromo-5-sulfamoylbenzoic acid, Benchtop NMR (80 MHz) provides more than adequate resolution to observe the critical diagnostic singlets (C3-H, C6-H, and SO2​NH2​ ), making it the superior choice for rapid in-process monitoring. However, High-Field NMR (400 MHz) remains indispensable for the final batch release and comprehensive 2D structural elucidation of novel downstream Carbonic Anhydrase inhibitors.

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In vivo vs in vitro validation of 2,4-Dibromo-5-sulfamoylbenzoic acid derivatives

A Comparative Guide to In Vitro and In Vivo Validation of 2,4-Dibromo-5-sulfamoylbenzoic Acid Derivatives as Carbonic Anhydrase Inhibitors

Introduction: The Therapeutic Potential of Sulfamoylbenzoic Acid Derivatives

The sulfamoylbenzoate scaffold is a cornerstone in medicinal chemistry, giving rise to a plethora of compounds with diverse pharmacological activities.[1] These derivatives have been extensively explored as modulators of various enzymes and receptors, with a significant focus on their potent inhibitory activity against carbonic anhydrases (CAs).[2][3][4][5] Carbonic anhydrases are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[3][6] Their involvement in numerous physiological and pathological processes, including pH regulation, ion transport, and tumorigenesis, makes them attractive therapeutic targets for a range of diseases such as glaucoma, epilepsy, and cancer.[2][7]

This guide provides a comprehensive comparison of the in vitro and in vivo validation methodologies for 2,4-Dibromo-5-sulfamoylbenzoic acid derivatives and related sulfonamides, offering insights into the experimental choices and the interpretation of data for researchers and drug development professionals.

In Vitro Validation: Establishing the Foundational Inhibitory Profile

In vitro studies form the initial and crucial step in the evaluation of novel drug candidates. These assays are designed to assess the direct interaction of the compound with its molecular target in a controlled, cell-free environment. For 2,4-Dibromo-5-sulfamoylbenzoic acid derivatives, the primary in vitro validation involves quantifying their inhibitory potency against various carbonic anhydrase isoforms.

Key In Vitro Assays for Carbonic Anhydrase Inhibition

The most common in vitro method to determine the inhibitory activity of these derivatives against CAs is the stopped-flow CO₂ hydration assay.[8] This technique measures the enzyme's catalytic activity by monitoring the pH change resulting from the hydration of CO₂. The rate of this reaction is inversely proportional to the inhibitor's potency.

Experimental Protocol: Stopped-Flow CO₂ Hydration Assay

• Enzyme and Inhibitor Preparation: Purified recombinant human CA isoforms (e.g., hCA I, II, IX, XII) are used. The test compounds are typically dissolved in a suitable solvent like DMSO.[9]

• Reaction Mixture: A buffered solution (e.g., Tris-HCl) containing the CA enzyme and a pH indicator (e.g., p-nitrophenol) is prepared.

• Initiation of Reaction: A CO₂-saturated solution is rapidly mixed with the enzyme solution in a stopped-flow instrument.

• Data Acquisition: The change in absorbance of the pH indicator is monitored over time, reflecting the rate of the enzymatic reaction.

• Inhibitor Testing: The assay is repeated with varying concentrations of the inhibitor to determine the concentration required for 50% inhibition (IC₅₀).

• Data Analysis: The IC₅₀ values are calculated by fitting the dose-response data to a suitable equation. The inhibition constant (Kᵢ) can then be determined using the Cheng-Prusoff equation.

A colorimetric alternative for high-throughput screening utilizes the esterase activity of CA, where the enzyme hydrolyzes a substrate to produce a colored product.[9] The presence of an inhibitor reduces the rate of color development.

Data Presentation: In Vitro Inhibitory Potency

The results of in vitro assays are typically summarized in a table to compare the inhibitory potency and selectivity of different derivatives against various CA isoforms.

Compound	hCA I (Kᵢ, nM)	hCA II (Kᵢ, nM)	hCA IX (Kᵢ, nM)	hCA XII (Kᵢ, nM)	Selectivity Ratio (II/IX)	Reference
Acetazolamide (Standard)	250	12	25	5.7	0.48	[3]
Derivative A	5800	60	5.8	0.59	10.34	[3]
Derivative B	11400	1210	26	0.79	46.54	[3]
Derivative C	7800	78	0.34	-	229.41	[2]

Note: Data presented is illustrative and compiled from various sources on sulfamoylbenzoic acid derivatives.

The causality behind these experimental choices lies in the need to establish a baseline of interaction between the compound and its target. High potency (low Kᵢ values) and selectivity for disease-relevant isoforms (e.g., tumor-associated hCA IX and XII) over ubiquitous isoforms (e.g., hCA I and II) are desirable characteristics for a promising drug candidate.[7][10][11]

In Vivo Validation: Assessing Therapeutic Efficacy and Pharmacological Profile

Following promising in vitro results, in vivo validation is essential to evaluate the compound's efficacy, safety, and pharmacokinetic profile in a complex biological system. These studies are typically conducted in animal models that mimic human diseases.

Key In Vivo Models and Experimental Designs

The choice of the in vivo model depends on the therapeutic indication. For anticancer applications of CA inhibitors, xenograft or orthotopic tumor models in mice are commonly used.[7]

Experimental Protocol: Murine Orthotopic Breast Cancer Model

• Cell Line Selection: A cancer cell line expressing the target CA isoform (e.g., 4T1 cells expressing CA IX) is chosen.[7]

• Tumor Implantation: The cancer cells are implanted into the mammary fat pad of immunocompromised mice.

• Compound Administration: Once tumors are established, the test compound is administered to the mice via a clinically relevant route (e.g., oral gavage, intraperitoneal injection). A vehicle control group and a standard-of-care group (e.g., existing chemotherapy) are included.

• Efficacy Assessment: Tumor growth is monitored regularly by measuring tumor volume. At the end of the study, tumors are excised and weighed. The effect on metastasis can also be assessed by examining distant organs like the lungs.[7]

• Pharmacokinetic and Pharmacodynamic (PK/PD) Analysis: Blood and tissue samples are collected at various time points to determine the compound's absorption, distribution, metabolism, and excretion (ADME) profile.[12][13][14] Biomarkers of target engagement (e.g., changes in tumor pH) can also be measured.

• Toxicity Evaluation: The animals' general health, body weight, and any signs of toxicity are monitored throughout the study.[15] Histopathological analysis of major organs is performed at the end of the study.

For other indications like epilepsy, anticonvulsant activity is assessed in rodent models using tests such as the maximal electroshock (MES) test or the subcutaneous pentylenetetrazole (scPTZ) test.[16]

Data Presentation: In Vivo Efficacy and Safety

The outcomes of in vivo studies are presented to demonstrate the therapeutic window of the compound.

Treatment Group	Mean Tumor Volume (mm³) at Day 21	% Tumor Growth Inhibition	Change in Body Weight (%)	Notes	Reference
Vehicle Control	1500 ± 150	-	+2	-	[7]
Compound X (30 mg/kg)	750 ± 80	50	-1	Significant reduction in tumor growth	[7]
Standard Drug	600 ± 70	60	-8	Higher efficacy but more toxicity	[7]

Note: Data is hypothetical and for illustrative purposes.

The rationale for these comprehensive in vivo experiments is to bridge the gap between molecular activity and clinical potential. A compound that is potent in vitro may not be effective in vivo due to poor bioavailability, rapid metabolism, or unforeseen toxicity.

Visualizing the Path from Lab to Life

To better understand the concepts discussed, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Caption: A generalized workflow from in vitro screening to in vivo validation for drug discovery.

Conclusion: An Integrated Approach to Validation

The validation of 2,4-Dibromo-5-sulfamoylbenzoic acid derivatives, and indeed any therapeutic candidate, is a multi-faceted process where in vitro and in vivo studies are complementary and indispensable. In vitro assays provide the foundational data on a compound's direct interaction with its target, guiding the selection of promising candidates. Subsequently, in vivo studies are paramount to understanding how the compound behaves in a living system, ultimately determining its potential as a viable therapeutic agent. A robust and well-designed validation strategy, integrating both approaches, is critical for the successful translation of a promising molecule from the laboratory to the clinic.

References

• Jalil, S., et al. (2023). Synthesis and biological evaluation of sulfamate derivatives as inhibitors of carbonic anhydrases II and IX. Medicinal Chemistry Research, 32(5), 869-883. [Link]

• Arslan, M., et al. (2014). Carbonic Anhydrase Inhibitors: Design, Synthesis, and Biological Evaluation of Novel Sulfonyl Semicarbazide Derivatives. Journal of Medicinal Chemistry, 57(15), 6545-6554. [Link]

• Angeli, A., et al. (2022). Synthesis and biological evaluation of sulfonamide-based compounds as inhibitors of carbonic anhydrase from Vibrio cholerae. Archiv der Pharmazie, 355(8), e2200142. [Link]

• Poulsen, S. A., et al. (2011). Design, Synthesis, and Biological Evaluation of Novel Carbohydrate-Based Sulfamates as Carbonic Anhydrase Inhibitors. Journal of Medicinal Chemistry, 54(7), 2355-2364. [Link]

• Nocentini, A., & Supuran, C. T. (2020). Experimental Carbonic Anhydrase Inhibitors for the Treatment of Hypoxic Tumors. Cancers, 12(12), 3789. [Link]

• protocols.io. (2017). Carbonic Anhydrase Activity Assay. [Link]

• Assay Genie. (n.d.). Carbonic Anhydrase (CA) Inhibitor Screening Kit (Colorimetric). Retrieved from [Link]

• Thakral, S., & Singh, V. (2019). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. Medicinal Chemistry, 15(2), 186-195. [Link]

• Poulsen, S. A., et al. (2011). Design, Synthesis, and Biological Evaluation of Novel Carbohydrate-Based Sulfamates as Carbonic Anhydrase Inhibitors. ACS Publications. [Link]

• Iqbal, J., et al. (2021). Discovery of Potent Carbonic Anhydrase Inhibitors as Effective Anticonvulsant Agents: Drug Design, Synthesis, and In Vitro and In Vivo Investigations. ACS Omega, 6(12), 8345-8356. [Link]

• Thakral, S., & Singh, V. (2019). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. ResearchGate. [Link]

• Tigyi, G., et al. (2014). Design and Synthesis of Sulfamoyl Benzoic Acid Analogues with Subnanomolar Agonist Activity Specific to the LPA2 Receptor. Journal of Medicinal Chemistry, 57(15), 6533-6544. [Link]

• El-Gamal, M. I., et al. (2021). In vitro and in vivo activities of the carbonic anhydrase inhibitor, dorzolamide, against vancomycin-resistant enterococci. Scientific Reports, 11(1), 7167. [Link]

• Thakral, S., & Singh, V. (2019). 2,4-Dichloro-5-[(N-aryl/alkyl)sulfamoyl]benzoic Acid Derivatives: In Vitro Antidiabetic Activity, Molecular Modeling and In silico ADMET Screening. PubMed. [Link]

• Angeli, A., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. International Journal of Molecular Sciences, 25(13), 7303. [Link]

• Angeli, A., et al. (2024). Novel 2,4-Dichloro-5-sulfamoylbenzoic Acid Oxime Esters: First Studies as Potential Human Carbonic Anhydrase Inhibitors. IRIS. [Link]

• de Oliveira, R. S., et al. (2023). Analgesic Activity of 5-Acetamido-2-Hydroxy Benzoic Acid Derivatives and an In-Vivo and In-Silico Analysis of Their Target Interactions. Molecules, 28(22), 7548. [Link]

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Safety & Regulatory Compliance

2,4-Dibromo-5-sulfamoylbenzoic acid proper disposal procedures

Comprehensive Disposal and Operational Safety Protocol for 2,4-Dibromo-5-sulfamoylbenzoic Acid

As a Senior Application Scientist, I recognize that handling complex halogenated intermediates requires more than just reading a Safety Data Sheet (SDS). It requires a mechanistic understanding of the chemical's behavior and a foolproof, self-validating operational plan.

2,4-Dibromo-5-sulfamoylbenzoic acid (CAS: 4793-29-7) is a highly specialized precursor widely utilized in drug development, specifically in the synthesis of high-affinity Carbonic Anhydrase (CA) inhibitors[1]. Because this molecule contains a halogenated aromatic ring, a sulfonamide group, and a carboxylic acid moiety, its disposal profile is highly restricted. Improper disposal not only violates environmental regulations but also poses severe toxicity risks.

Here is the definitive, step-by-step logistical and safety guide for managing the lifecycle and disposal of this compound.

Physicochemical Profile & Disposal Implications

To design a safe disposal protocol, we must first quantify the threat. The molecular architecture of 2,4-Dibromo-5-sulfamoylbenzoic acid dictates its end-of-life treatment.

Property	Value	Operational & Disposal Implication
Molecular Weight	358.99 g/mol	High mass density; requires robust, weight-rated containment.
Halogen Content	~44.5% Bromine (w/w)	Dictates mandatory routing to a specialized halogen-rated incinerator[2].
Functional Groups	-SO₂NH₂, -COOH, -Br	Generates multi-acidic gases (HBr, SOx, NOx) upon thermal degradation[3].
EPA Waste Classification	Halogenated Organic	Cannot be commingled with standard non-halogenated solvent waste.
Required Destruction Temp	> 1000°C	Necessary to prevent the formation of toxic dioxins and furans[2].

Mechanistic Understanding: The "Why" Behind the Protocol

In laboratory safety, understanding why a rule exists is the strongest guarantee of compliance. You cannot simply pour 2,4-Dibromo-5-sulfamoylbenzoic acid down the drain, nor can you route it to a standard municipal solid waste incinerator.

• Prevention of Dioxin/Furan Formation: The presence of two bromine atoms on the aromatic ring means that low-temperature combustion will trigger the synthesis of polybrominated dibenzo-p-dioxins (PBDDs) and dibenzofurans (PBDFs)—some of the most toxic compounds known.2 with a residence time of >2 seconds provides the extreme activation energy required to completely shatter the robust C-Br bonds[2].

• Acid Gas Neutralization: The thermal destruction of the sulfonamide (-SO₂NH₂) group and the bromines generates sulfur oxides (SOx), nitrogen oxides (NOx), and hydrogen bromide (HBr) gas[3]. To prevent severe atmospheric pollution, the disposal facility must utilize an alkaline scrubber system (e.g., NaOH or Ca(OH)₂) in the exhaust stream to drive an acid-base neutralization, yielding harmless aqueous salts (NaBr, Na₂SO₄)[2].

• Ecological Persistence: Sulfonamide derivatives are highly persistent in aquatic environments. If introduced into wastewater, they resist conventional biological degradation and actively promote the spread of antibiotic resistance in environmental bacterial reservoirs[4].

Self-Validating Disposal Protocol

Every procedure in your lab should be a closed-loop system that proves it was executed correctly. Follow this step-by-step methodology for the disposal of 2,4-Dibromo-5-sulfamoylbenzoic acid waste.

Workflow A: Solid Waste & Contaminated Consumables

• Segregation: Place all dry powder waste, contaminated weigh boats, and spatulas into a dedicated High-Density Polyethylene (HDPE) container. Do not use glass, which poses a shatter risk if the container is dropped.

  • Validation Check: Visually inspect the HDPE container after 24 hours. The absence of wall swelling or discoloration validates chemical compatibility.

• Mass Accountability: Weigh the container before and after adding the waste.

  • Validation Check: Cross-reference the added waste weight with your laboratory's chemical consumption log. A matching mass ensures 100% accountability and prevents fugitive accumulation.

• Labeling: Affix a hazardous waste label explicitly stating: "Hazardous Waste - Halogenated Organic Solid (Contains Bromine and Sulfur)."

Workflow B: Liquid Waste (Solutions in Methanol, DMSO, etc.)

• Halogen Isolation: Route the liquid waste into a strictly segregated "Halogenated Solvent Waste" carboy. Mixing halogenated waste with non-halogenated waste exponentially increases disposal costs and can trigger exothermic reactions.

• pH Verification: Because the compound contains a free carboxylic acid, the resulting solution may be acidic.

  • Validation Check: Test the solution with a pH indicator strip before sealing the carboy. Document the pH on the waste log. If the pH is < 2.0, place the carboy in a secondary containment tray to validate leak prevention.

• Headspace Management: Fill the liquid waste container to no more than 80% capacity.

  • Validation Check: Gently squeeze the sealed HDPE carboy. It should have enough give to accommodate vapor expansion caused by ambient temperature fluctuations.

Workflow C: Spill Response

• Containment: If the powder is spilled, immediately cover it with an inert, non-combustible absorbent (e.g., dry sand or vermiculite). Never use combustible absorbents like sawdust for halogenated organics.

• Collection: Use non-sparking tools to sweep the mixture into a hazardous waste bag.

• Decontamination: Wash the spill area with a mild alkaline solution (e.g., 5% sodium bicarbonate) to neutralize any residual acidity from the carboxylic acid group.

  • Validation Check: Swab the cleaned area with a wet pH strip. A neutral reading (pH 7) validates that decontamination is complete.

Mandatory Visualization: Thermal Destruction Pathway

The following diagram illustrates the required logistical and chemical pathway for the destruction of this compound, emphasizing the necessity of the scrubber system.

Fig 1: Thermal destruction pathway and acid gas neutralization workflow for halogenated sulfonamides.

Logistical & Operational Plan

• Storage: Store accumulated waste in a cool, dry, well-ventilated hazardous waste accumulation area. Ensure it is physically separated from strong oxidizing agents and strong bases.

• Personal Protective Equipment (PPE): When handling the raw powder for disposal, operators must wear Nitrile or Neoprene gloves, chemical splash goggles, a flame-resistant lab coat, and an N95/P100 particulate respirator to prevent inhalation of the biologically active sulfonamide dust.

• Transport: Waste must be collected by a licensed RCRA (Resource Conservation and Recovery Act) hazardous waste vendor. Ensure the vendor's manifest explicitly states that the waste requires high-temperature incineration with acid gas scrubbing.

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